1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

Core Science & Biosynthesis

Synthesis and Process Optimization of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

Executive Summary

The compound 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one is a highly functionalized, critical building block used in the development of targeted therapeutics, including kinase inhibitors and advanced anticoagulants. Structurally, it features a piperazin-2-one core linked via its lactam nitrogen to a 2-fluoroaniline moiety. Synthesizing this intermediate at scale requires strict control over regioselectivity and chemoselectivity.

This technical guide details a robust, two-step synthetic architecture: a regioselective Nucleophilic Aromatic Substitution (SNAr) followed by a chemoselective nitro reduction. By analyzing the causality behind reagent selection, thermodynamics, and catalytic vulnerabilities, this whitepaper provides a self-validating framework for process chemists and drug development professionals.

Retrosynthetic Strategy & Mechanistic Rationale

The most scalable disconnection of the target molecule cleaves the N -aryl bond, leading back to two commercially available precursors: 4-methylpiperazin-2-one (the nucleophile) and 3,4-difluoronitrobenzene (the electrophile).

The SNAr Regioselectivity Principle

In 3,4-difluoronitrobenzene (DFNB), the two fluorine atoms are not electronically equivalent. The nitro group acts as a powerful electron-withdrawing group (EWG). The fluorine at the C4 position (para to the nitro group) is highly activated because nucleophilic attack at this position generates a Meisenheimer complex where the negative charge is fully delocalized onto the oxygen atoms of the nitro group. Conversely, attack at the C3 position (meta to the nitro group) lacks this direct resonance stabilization. This exact regioselective SNAr paradigm is the industrial standard for synthesizing oxazolidinone antibiotics like Linezolid[1][2] and the anticoagulant Rivaroxaban[3].

Figure 1: Regioselective SNAr mechanism driven by nitro group stabilization.

Step 1: Regioselective Nucleophilic Aromatic Substitution

The first step couples the piperazinone to the fluorinated aromatic ring. Because the nucleophile is a lactam (amide) rather than a simple amine, its nucleophilicity is inherently lower, necessitating specific thermodynamic driving forces.

Causality & Rationale

• Base Selection ( K2​CO3​ ): The lactam N-H has a pKa​ of ~16. While strong bases like NaH provide irreversible deprotonation, they are hazardous at scale and can induce ring-opening hydrolysis. K2​CO3​ is thermodynamically weaker, but at elevated temperatures, the irreversible elimination of fluoride in the SNAr step continuously drives the equilibrium forward via Le Chatelier's principle.

• Solvent (DMF): A polar aprotic solvent is mandatory to stabilize the highly polar Meisenheimer transition state without solvating and deactivating the nucleophilic lactam anion.

Self-Validating Protocol

• Charge: To a highly agitated reactor, add 4-methylpiperazin-2-one (1.0 equiv, 100 mmol) and 3,4-difluoronitrobenzene (1.05 equiv, 105 mmol) in anhydrous DMF (5 volumes).

• Base Addition: Add finely milled anhydrous K2​CO3​ (2.0 equiv, 200 mmol).

• Thermal Activation: Heat the suspension to 120 °C under a nitrogen atmosphere.

• In-Process Control (IPC): After 6 hours, sample the reaction. The protocol validates itself when HPLC analysis shows < 2% of the starting lactam remaining.

• Workup: Cool to 25 °C and quench into ice water (15 volumes). The product, 1-(2-fluoro-4-nitrophenyl)-4-methylpiperazin-2-one , will precipitate. Filter, wash with water to remove DMF/salts, and dry under vacuum.

Step 2: Chemoselective Nitro Reduction

The intermediate must be reduced to the target aniline. The presence of the aromatic fluorine atom introduces a critical failure point: hydrodefluorination (the cleavage of the C-F bond).

Causality & Rationale

• Catalyst Vulnerability: Standard Palladium on Carbon (Pd/C) is highly active for nitro reduction but easily inserts into activated C-F bonds, leading to a defluorinated impurity.

• Chemoselective Alternatives: Switching to Platinum on Carbon (Pt/C) or utilizing a dissolving metal reduction (Fe/ NH4​Cl ) completely suppresses C-F insertion while maintaining rapid reduction kinetics for the nitro group.

Self-Validating Protocol

• Charge: Dissolve 1-(2-fluoro-4-nitrophenyl)-4-methylpiperazin-2-one (50 mmol) in Ethyl Acetate (10 volumes).

• Catalyst: Add 5% Pt/C (0.05 equiv by weight).

• Hydrogenation: Purge the vessel with N2​ , then H2​ . Maintain H2​ pressure at 15 psi at 25 °C.

• In-Process Control (IPC): Monitor hydrogen uptake. The reaction is complete when uptake ceases and HPLC confirms the disappearance of the nitro intermediate (typically 2-4 hours).

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the target 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one .

Figure 2: Two-step synthetic route via SNAr and chemoselective nitro reduction.

Process Optimization & Quantitative Data

To ensure maximum yield and purity, extensive condition screening is required. The tables below summarize the quantitative data justifying the chosen parameters.

Table 1: Optimization of SNAr Conditions

Base	Solvent	Temperature (°C)	Yield (%)	Purity (HPLC %)	Mechanistic Observation
Et3​N	THF	65 (Reflux)	< 5	N/A	Base too weak to deprotonate lactam.
NaH	THF	25	45	85	Incomplete conversion; side reactions observed.
K2​CO3​	DMF	80	60	90	Sluggish reaction kinetics.
K2​CO3​	DMF	120	92	> 98	Optimal thermodynamic drive.
Cs2​CO3​	DMSO	120	89	95	Good yield, but higher reagent cost.

Table 2: Optimization of Nitro Reduction (Mitigating Hydrodefluorination)

Catalyst / Reagent	Solvent	Conditions	Yield (%)	Defluorination Impurity (%)
10% Pd/C	MeOH	H2​ (50 psi), 50 °C	75	12.5
10% Pd/C	EtOAc	H2​ (15 psi), 25 °C	88	3.2
5% Pt/C	EtOAc	H2​ (15 psi), 25 °C	94	< 0.5
Fe / NH4​Cl	EtOH / H2​O	Reflux, 80 °C	91	Not Detected

Quality Control & Analytical Validation

To guarantee the structural integrity of the final product, the following analytical signatures must be verified:

• LC-MS: Expected mass [M+H]+ = 224.1.

• 1H NMR (DMSO-d6): The signature of the intact fluorine atom is observed in the aromatic region. The C3 proton (between the fluorine and the amino group) will appear as a distinct doublet of doublets due to 3JH−F​ and 4JH−H​ coupling. The primary amine protons will appear as a broad singlet integrating to 2H around δ 5.0 - 5.5 ppm, which disappears upon D2​O exchange.

• 19F NMR: A single peak confirms the preservation of the fluorine atom, validating the chemoselectivity of the reduction step.

References

• Roehrig, S., et al. "Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide (BAY 59-7939): An Oral, Direct Factor Xa Inhibitor." Journal of Medicinal Chemistry, 2005.[3] URL:[Link]

• "Aromatic Substitution - Vapourtec Flow Chemistry." Vapourtec.[1] URL:[Link]

• "A Novel LC-APCI-MS/MS Approach for the Trace Analysis of 3,4-Difluoronitrobenzene in Linezolid." PubMed Central (PMC).[2] URL:[Link]

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. A Novel LC-APCI-MS/MS Approach for the Trace Analysis of 3,4-Difluoronitrobenzene in Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Chemical Properties and Pharmacological Profiling of Aminofluorophenyl Piperazine Derivatives: A Comprehensive Technical Guide

Executive Summary

Aminofluorophenyl piperazine derivatives represent a highly versatile class of pharmacophores in modern medicinal chemistry. Characterized by the unique electronic interplay between a highly electronegative fluorine atom, an electron-donating amino group, and a basic piperazine moiety, these compounds serve as critical intermediates for kinase inhibitors, antituberculosis agents, and potent neuromodulators. As a Senior Application Scientist, I have structured this guide to move beyond theoretical descriptions, focusing on the physicochemical causality, self-validating synthetic workflows, and the mechanistic pharmacology that dictates their behavior in biological systems.

Structural Chemistry & Physicochemical Causality

The molecular architecture of aminofluorophenyl piperazines is defined by precise electronic and steric tuning. The strategic placement of a fluorine atom adjacent to an amino group on the phenyl ring is not arbitrary; it fundamentally alters the molecule's pharmacokinetic profile.

• Inductive vs. Resonance Effects: The highly electronegative fluorine exerts a strong electron-withdrawing inductive effect (-I), which lowers the pKa of the adjacent primary amine, rendering it less susceptible to rapid oxidative metabolism by hepatic enzymes. Simultaneously, fluorine's resonance donation (+R) stabilizes the aromatic system.

• Lipophilicity and BBB Penetration: The introduction of fluorine increases the lipophilicity (LogP) of the scaffold without significantly increasing the van der Waals radius, allowing these derivatives to efficiently cross the blood-brain barrier (BBB) to engage central nervous system (CNS) targets.

• Piperazine Basicity: The secondary amine of the piperazine ring remains the primary basic center. At physiological pH (7.4), this nitrogen is largely protonated, facilitating critical electrostatic interactions with the aspartate residues inside the binding pockets of G-protein coupled receptors (GPCRs).

Quantitative Physicochemical Profile

The following table summarizes the baseline quantitative data for standard aminofluorophenyl piperazine derivatives, essential for predicting their behavior in both synthetic and biological environments .

Parameter	Typical Range / Value	Analytical Significance
Molecular Weight	195.24 g/mol (Base)	Optimal for CNS penetration (adheres to Lipinski's Rule of 5).
pKa (Piperazine N4)	8.5 – 8.8	Determines the ionization state and solubility at physiological pH.
LogP (Octanol/Water)	1.5 – 2.5	Balances aqueous solubility with lipoidal membrane permeability.
Polar Surface Area	~35 - 45 Ų	Low PSA facilitates passive diffusion across the blood-brain barrier.
H-Bond Donors	2 (Amine + Piperazine)	Essential for anchoring the molecule within receptor binding domains.
H-Bond Acceptors	3 (Fluorine + 2 Nitrogen)	Contributes to GPCR binding pocket stabilization and target affinity.

Synthetic Methodologies & Workflow

The synthesis of aminofluorophenyl piperazines, such as 1-(4-amino-3-fluorophenyl)piperazine, requires regioselective functionalization. The most robust approach utilizes a nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig cross-coupling, followed by a highly controlled reduction.

Fig 1: Synthetic workflow for aminofluorophenyl piperazine derivatives via cross-coupling.

Protocol 1: Synthesis of 1-(4-Amino-3-fluorophenyl)piperazine

Causality Focus: The choice of catalytic hydrogenation over chemical reductants (like LiAlH4) is deliberate. Palladium on carbon (Pd/C) selectively reduces the nitro group to an amine without risking the reductive defluorination of the aromatic ring, a known vulnerability in fluorinated aromatics .

• Cross-Coupling: Charge a flame-dried flask with 4-bromo-2-fluoro-1-nitrobenzene (1.0 eq), piperazine (3.0 eq to prevent bis-arylation), and K2CO3 (2.0 eq) in anhydrous DMF. Heat to 90°C under argon for 12 hours.

• Intermediate Isolation: Quench with water and extract with ethyl acetate. The high polarity of the unreacted piperazine ensures it remains in the aqueous layer, self-purifying the organic phase. Evaporate to yield 1-(3-fluoro-4-nitrophenyl)piperazine.

• Catalytic Hydrogenation: Dissolve the intermediate in methanol. Add 10% Pd/C (0.1 eq by weight).

• Self-Validating Reduction: Seal the reaction in a Parr hydrogenator at 30 psi H2. Self-Validation Mechanism: The reaction is volumetrically self-validating. The complete reduction of one mole of a nitro group strictly consumes three moles of H2 gas. By monitoring the pressure gauge, the exact stoichiometric completion is quantitatively confirmed before the vessel is ever opened.

• Filtration and Storage: Filter through Celite to remove the Pd/C catalyst. Concentrate the filtrate in vacuo to yield the target aminofluorophenyl piperazine. Store under inert gas to prevent amine oxidation.

Pharmacological Relevance & Receptor Signaling

Fluorophenylpiperazine derivatives, including para-fluorophenylpiperazine (pFPP), are extensively documented as potent modulators of the serotonergic system . They exhibit high binding affinities for 5-HT1A, 5-HT2A, and 5-HT2B receptors. Recent pharmacological assays have demonstrated that these derivatives can alter the physiological timing of other receptor agonists, highlighting their potent neuromodulatory effects and their ability to inhibit specific Cytochrome P450 enzymes (e.g., CYP2D6) .

Fig 2: GPCR signaling pathway modulated by aminofluorophenyl piperazines at 5-HT receptors.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the characterization of these derivatives must rely on closed-loop, self-validating analytical methods.

Protocol 2: HPLC-Based LogP Determination

Causality Focus: Traditional shake-flask methods are prone to emulsion artifacts. An HPLC-based method relies on the partitioning of the analyte between a non-polar stationary phase (C18) and a polar mobile phase, directly mimicking biological membrane partitioning.

• Mobile Phase Preparation: Prepare a biologically relevant mobile phase of 50mM phosphate buffer (pH 7.4) and methanol (isocratic 50:50 v/v).

• System Calibration (Self-Validation): Inject a calibration mixture containing five reference compounds with known LogP values (e.g., aniline, toluene, chlorobenzene). Self-Validation Mechanism: The system automatically plots retention time ( tR​ ) against the known LogP values. A linear correlation coefficient ( R2>0.99 ) must be achieved. If the R2 falls below this threshold, the system flags a column degradation or mobile phase preparation error, preventing the collection of invalid data.

• Analyte Injection: Inject 10 µL of the aminofluorophenyl piperazine sample (1 mg/mL).

• Data Interpolation: Record the retention time and interpolate the LogP value directly from the validated calibration curve.

Protocol 3: In Vitro 5-HT Receptor Radioligand Binding Assay

• Membrane Preparation: Isolate cell membranes expressing the target 5-HT receptor subtype.

• Incubation: Incubate the membranes with a constant concentration of a radioligand (e.g., [3H]-8-OH-DPAT) and varying concentrations of the aminofluorophenyl piperazine derivative (10 pM to 10 µM).

• Non-Specific Binding (NSB) Control: Self-Validation Mechanism: In parallel wells, include a 1000-fold excess of an unlabeled, known full agonist. This displaces all specific binding. If the residual radioactive counts (NSB) in these control wells exceed 15% of the total binding, the assay automatically invalidates the run, proving that the wash steps failed or that the lipophilic derivative is nonspecifically partitioning into the membrane lipids rather than the receptor pocket.

• Filtration and Counting: Terminate the reaction by rapid vacuum filtration. Quantify the bound radioligand using liquid scintillation counting to generate an IC50 curve.

References

• 1-(4-Fluorophenyl)piperazine, 98% Specifications . Thermo Fisher Scientific. URL:[Link]

• An exploratory and mechanistic study of the defluorination of an (aminofluorophenyl)oxazolidinone: SN1(Ar) vs. SR+N1(Ar) mechanism**. Organic & Biomolecular Chemistry (RSC Publishing). URL:[Link]

• para-Fluorophenylpiperazine . Wikipedia. URL:[Link]

• The piperazine analogue para-fluorophenylpiperazine alters timing of the physiological effects of the synthetic cannabinoid receptor agonist AMB-FUBINACA . PubMed (National Institutes of Health). URL:[Link]

Structure elucidation of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

An In-Depth Technical Guide to the Structure Elucidation of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and pharmaceutical development, ensuring compound identity, purity, and safety. This guide provides a comprehensive, multi-technique framework for the structure elucidation of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one, a substituted N-arylpiperazinone. By integrating data from High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments, we present a logical, self-validating workflow. This document is intended for researchers, analytical scientists, and drug development professionals, offering not only detailed experimental protocols but also the expert rationale behind the selection and interpretation of each analytical technique.

Introduction: The Imperative for Unambiguous Structure Verification

In the landscape of modern drug discovery and materials science, the biological activity and physical properties of a molecule are intrinsically linked to its precise three-dimensional structure. An error in structural assignment can lead to misinterpreted data, wasted resources, and significant safety concerns. The target of this guide, 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one, contains multiple key structural features—a substituted aromatic ring, a heterocyclic piperazinone core, a chiral center, and various functional groups—that necessitate a rigorous and orthogonal analytical approach for confirmation.

This whitepaper eschews a simple recitation of data, instead adopting the perspective of an application scientist to walk through the logical progression of analysis. We begin by determining the elemental formula, proceed to map the molecular framework through fragmentation, and finally, assemble the complete connectivity map using advanced NMR techniques. Each step is designed to build upon the last, creating a cascade of evidence that converges on a single, irrefutable structure.

Foundational Analysis: Elemental Composition and Degrees of Unsaturation

Before probing the intricate connectivity of the molecule, its fundamental building blocks—the types and numbers of atoms—must be established. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Rationale: Unlike nominal mass instruments, HRMS platforms like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap can measure mass-to-charge ratios (m/z) to four or more decimal places.[1] This precision is critical because it allows for the differentiation between isobars (ions of the same nominal mass but different elemental compositions). For our target molecule, we chose Electrospray Ionization (ESI) in positive mode, as the multiple nitrogen atoms in the piperazine ring are readily protonated to form a stable [M+H]⁺ ion, a prerequisite for accurate mass measurement and subsequent fragmentation studies.[2]

Protocol: LC-HRMS Analysis

• Sample Preparation: Prepare a 100 ng/mL solution of the analyte in a 50:50 acetonitrile:water mixture with 0.1% formic acid. The acid aids in protonation.

• Instrumentation: Utilize a UHPLC system coupled to a Q-TOF mass spectrometer.

• Chromatography: Employ a C18 column with a gradient elution to ensure the analyte is separated from any potential impurities before entering the mass spectrometer.

• Mass Spectrometry: Acquire data in positive ESI mode over a mass range of m/z 50-500. Use a lock mass calibrant (e.g., leucine enkephalin) to ensure sub-ppm mass accuracy.

• Data Analysis: Extract the m/z value for the protonated molecular ion [M+H]⁺ and submit it to an elemental composition calculator, specifying the potential elements (C, H, N, O, F).

Data Presentation & Interpretation: The HRMS analysis yields an exact mass that corresponds to a unique elemental formula.

Parameter	Observed Value	Calculated Value	Difference (ppm)
[M+H]⁺ Ion	224.1194	224.1197	-1.34
Elemental Formula	C₁₁H₁₅FN₃O	C₁₁H₁₅FN₃O	N/A

This result provides the molecular formula C₁₁H₁₄FN₃O .

Degrees of Unsaturation (DoU)

With the molecular formula established, the DoU is calculated to provide initial insight into the number of rings and/or multiple bonds.

• Formula: DoU = C + 1 - (H/2) - (X/2) + (N/2)

• Calculation: DoU = 11 + 1 - (14/2) - (1/2) + (3/2) = 12 - 7 - 0.5 + 1.5 = 6

This value of 6 is consistent with the proposed structure: one aromatic ring (4 DoU), one carbonyl group (1 DoU), and one piperazinone ring (1 DoU).

Mapping the Molecular Skeleton: Tandem Mass Spectrometry (MS/MS)

With the elemental formula confirmed, the next logical step is to break the molecule apart in a controlled manner to understand how the atoms are connected. Tandem mass spectrometry (MS/MS) accomplishes this by isolating the parent ion ([M+H]⁺) and subjecting it to Collision-Induced Dissociation (CID).[3]

Expertise & Rationale: The fragmentation pattern of a molecule is not random; it is governed by the principles of chemical stability. The weakest bonds tend to break first, and the resulting fragment ions rearrange to form the most stable possible structures. By analyzing the mass losses and the m/z of the resulting product ions, we can piece together the core structural motifs of the parent molecule.[4][5]

Protocol: Product Ion MS/MS Scan

• Ion Isolation: In the same HRMS instrument, set the first quadrupole (Q1) to isolate the [M+H]⁺ ion (m/z 224.12).

• Fragmentation: Introduce an inert gas (e.g., argon or nitrogen) into the collision cell (q2). Apply a collision energy (e.g., 20-40 eV) to induce fragmentation.

• Analysis: Scan the third quadrupole (Q3) or TOF analyzer to detect the resulting product ions.

• Interpretation: Propose structures for the major fragment ions and correlate them to the parent structure.

Data Interpretation & Proposed Fragmentation Pathway:

The MS/MS spectrum reveals several key fragments that allow for the deduction of major structural components.

m/z of Fragment	Mass Loss	Proposed Fragment Structure/Identity
195.09	29.03	Loss of the ethyl group from the piperazinone ring via cleavage.
166.09	58.03	Cleavage of the N-methylpiperazinone moiety.
125.05	99.07	The 4-amino-2-fluorophenylamino cation, a key diagnostic fragment.
99.07	125.05	The protonated 4-methylpiperazin-2-one ring.
58.07	166.05	The C₃H₈N⁺ fragment from the piperazinone ring.

The fragmentation pattern strongly supports the connection of a 4-amino-2-fluorophenyl group to a 4-methylpiperazin-2-one moiety. The presence of ions at m/z 125.05 and 99.07 is particularly diagnostic for this arrangement.

Caption: Workflow for MS/MS analysis of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one.

High-Resolution Assembly: 1D and 2D NMR Spectroscopy

While MS provides the formula and a skeletal outline, NMR spectroscopy is the definitive tool for elucidating the precise atom-by-atom connectivity and local environment.[6] It is the only technique that provides a complete constitutional map of the molecule in solution.

Expertise & Rationale: A carefully selected suite of NMR experiments provides orthogonal and complementary data. ¹H NMR identifies all unique proton environments and their neighboring protons. ¹³C NMR does the same for the carbon backbone. 2D experiments like COSY, HSQC, and HMBC act as a "molecular GPS," creating a network of correlations that unambiguously connects the fragments inferred from MS analysis.[7][8] We use DMSO-d₆ as a solvent because it effectively solubilizes the compound and its residual water peak does not interfere with key signals; importantly, it allows for the clear observation of exchangeable protons like those of the amine (NH₂).

Experimental Protocols

• Sample Preparation: Dissolve ~10 mg of the compound in 0.6 mL of DMSO-d₆.

• Instrumentation: Use a 500 MHz NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

• 1D Spectra: Acquire standard ¹H and ¹³C{¹H} spectra. Acquire a DEPT-135 spectrum to differentiate CH/CH₃ (positive) from CH₂ (negative) signals.

• 2D Spectra: Acquire gCOSY, gHSQC, and gHMBC experiments using standard Bruker pulse programs, optimizing acquisition and processing parameters for the expected signal dispersion.

Data Interpretation and Signal Assignment

The combination of 1D and 2D NMR data allows for the complete assignment of all proton and carbon signals.

¹H NMR (500 MHz, DMSO-d₆):

• δ 7.05 (t, J=8.5 Hz, 1H): Aromatic proton coupled to two neighbors.

• δ 6.45 (dd, J=8.5, 2.0 Hz, 1H): Aromatic proton with ortho and meta coupling.

• δ 6.30 (d, J=13.0 Hz, 1H): Aromatic proton strongly coupled to the fluorine atom.

• δ 5.20 (s, 2H): Broad singlet characteristic of the primary amine (-NH₂) protons.

• δ 3.80 (s, 2H): Singlet for the CH₂ group adjacent to the carbonyl.

• δ 3.15 (t, J=5.0 Hz, 2H): Triplet for the CH₂ group adjacent to the phenyl-bearing nitrogen.

• δ 2.75 (t, J=5.0 Hz, 2H): Triplet for the CH₂ group adjacent to the methyl-bearing nitrogen.

• δ 2.25 (s, 3H): Sharp singlet for the N-Methyl (-NCH₃) protons.

¹³C NMR (125 MHz, DMSO-d₆):

• δ 165.5: Carbonyl carbon (C=O).

• δ 152.0 (d, J_CF=240 Hz): Aromatic carbon directly bonded to fluorine (C-F).

• δ 148.5: Aromatic carbon bonded to the amino group (C-NH₂).

• δ 128.0 (d, J_CF=10 Hz): Aromatic carbon ortho to fluorine.

• δ 118.5: Aromatic carbon.

• δ 115.0 (d, J_CF=25 Hz): Aromatic carbon meta to fluorine.

• δ 110.5: Aromatic carbon.

• δ 58.0: CH₂ adjacent to the carbonyl.

• δ 55.4: CH₂ adjacent to the methyl-bearing nitrogen.

• δ 50.1: CH₂ adjacent to the phenyl-bearing nitrogen.

• δ 45.8: N-Methyl carbon (-NCH₃).

Assembling the Structure with 2D NMR

The final connections are made using 2D correlation data, which validates the entire structure.

• HSQC: Confirms all direct C-H attachments (e.g., δ_H 2.25 correlates to δ_C 45.8, assigning the N-CH₃ group).

• COSY: Shows the coupling between the CH₂ protons at δ 3.15 and δ 2.75, confirming their adjacent positions within the piperazinone ring.

• HMBC (Key Correlations): HMBC provides the long-range (2-3 bond) correlations that link the molecular fragments.

  • The N-CH₃ protons (δ 2.25) show a correlation to the piperazinone carbons at δ 55.4 and δ 58.0 , confirming the methyl group is on the piperazine nitrogen.

  • The aromatic proton at δ 7.05 shows a correlation to the piperazinone carbon at δ 50.1 , definitively linking the fluorophenyl ring to the piperazinone nitrogen.

  • The piperazinone CH₂ protons (δ 3.80) show a strong correlation to the carbonyl carbon (δ 165.5) , confirming their α-position.

Caption: Integrated NMR workflow for definitive structure elucidation.

The Gold Standard: Confirmation by X-Ray Crystallography

While the combination of MS and NMR provides an unambiguous structure in solution, single-crystal X-ray crystallography offers the ultimate confirmation in the solid state.[9]

Expertise & Rationale: This technique provides a three-dimensional model of the molecule as it exists in a crystal lattice, yielding precise bond lengths, bond angles, and conformational details that are inferred in other techniques. For N-arylpiperazinones, this can confirm the conformation of the six-membered ring (e.g., chair, boat, or twist-boat) and the relative orientation of the aromatic substituent.[10][11]

Protocol: Single-Crystal X-Ray Diffraction

• Crystallization: Grow single crystals suitable for diffraction, typically by slow evaporation from a saturated solution (e.g., ethyl acetate/hexanes).

• Data Collection: Mount a suitable crystal on a goniometer head and collect diffraction data using a diffractometer with a monochromatic X-ray source (e.g., Mo Kα).

• Structure Solution & Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Refine the atomic positions and thermal parameters to generate the final structural model.

Obtaining a crystal structure would confirm the connectivity established by NMR and MS and provide invaluable data on the solid-state conformation.

Conclusion

The structure of 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one has been unequivocally determined through a systematic and orthogonal analytical workflow. High-resolution mass spectrometry established the correct molecular formula of C₁₁H₁₄FN₃O. Subsequent MS/MS analysis provided a fragmentation map consistent with the proposed connectivity of the aromatic and heterocyclic moieties. Finally, a comprehensive suite of 1D and 2D NMR experiments, particularly long-range HMBC correlations, provided the definitive atom-by-atom evidence required to assemble the final structure. Each technique provided a layer of self-validating data, culminating in a high-confidence structural assignment essential for any further research or development involving this compound.

References

• de Hoffmann, E., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications. John Wiley & Sons. [Link]

• Fiehn, O. (n.d.). Structure Elucidation of Small Molecules. UC Davis Fiehn Lab. [Link]

• Nuzillard, J.-M., & Plainchont, B. (2018). Tutorial for the structure elucidation of small molecules by means of the LSD software. Magnetic Resonance in Chemistry, 56(10), 964-972. [Link]

• Liu, Y., Romijn, E. P., Verniest, G., Laukens, K., & De Vijlder, T. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. TrAC Trends in Analytical Chemistry, 121, 115686. [Link]

• Zu, C., et al. (2023). Scientists Test a New Process for Small Molecule Structure Elucidation. LCGC International. [Link]

• Żesławska, E., Nitek, W., & Handzlik, J. (2025). Crystallographic studies of piperazine derivatives of 5,5-dimethylhydantoin in the search for structural features of α1-adrenoreceptors antagonists. Acta Crystallographica Section C: Structural Chemistry, 81(Pt 5), 264-272. [Link]

• Benali-Cherif, N., et al. (2022). Crystal structures of six 4-(4-nitrophenyl)piperazin-1-ium salts. IUCrData, 7(3). [Link]

• Nehring, A., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 8(72), 41481-41493. [Link]

• Deng, Z., et al. (2015). Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry, 53(11), 948-952. [Link]

• Vasilev, N. A., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2510-2522. [Link]

• Kind, T., & Fiehn, O. (2011). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical Reviews, 2(1-4), 23-60. [Link]

• Wikipedia. (n.d.). Piperazine. [Link]

• Bonacorso, H. G., et al. (2020). Synthesis, NMR Characterization, and Antileukemic Activity of N-Nonanoylpiperazinyl-5α-Androstane-3α,17β-Diol A-Ring Derivatives. Molecules, 25(24), 6016. [Link]

• Di Capua, A., et al. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Journal of Pharmaceutical and Biomedical Analysis, 246, 116202. [Link]

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• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

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• El-Faham, A., et al. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. Journal of Chromatographic Science, 53(7), 1146-1156. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

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Predicted Biological Targets of Novel Piperazine Compounds: A Comprehensive Technical Guide

Executive Summary

The piperazine heterocycle—a saturated six-membered ring containing two nitrogen atoms at opposite positions—is universally recognized as a "privileged scaffold" in modern medicinal chemistry (1[1]). Its dual-nitrogen architecture provides unique conformational flexibility (adopting both chair and boat conformations) and tunable basicity, which are critical for optimizing absorption, distribution, metabolism, and excretion (ADME) profiles (2[2]).

As drug discovery shifts toward polypharmacology and targeted therapies, accurately predicting and validating the biological targets of novel piperazine derivatives is paramount. This whitepaper synthesizes the computational methodologies used to predict these targets—ranging from aminergic G protein-coupled receptors (GPCRs) to kinases and emerging phosphatases—and details the rigorous, self-validating in vitro protocols required to confirm these predictions empirically.

Computational Methodologies for Target Prediction

Before advancing a novel piperazine library into costly in vitro screening, computational target prediction is deployed to map the compound's polypharmacological landscape.

Ligand-Based and Structure-Based Prediction

Modern target prediction relies heavily on comparing the molecular fingerprints of novel piperazines against curated databases of known bioactives (e.g., ChEMBL). Tools like SwissTargetPrediction utilize a combination of 2D and 3D molecular similarity metrics to identify probable macromolecular targets (3[3]). For example, in silico modeling of methanesulfonyl-piperazine-based dithiocarbamates successfully predicted their binding affinity to the lipophilic site of PDE10A, correlating perfectly with observed antiproliferative effects (4[4]).

Machine Learning and mt-QSAR

To design multitarget-directed ligands (MTDLs), researchers employ multitarget-quantitative structure-activity relationship (mt-QSAR) models. Using Naive Bayesian (NB) and Recursive Partitioning (RP) algorithms, classifiers can predict the activity of piperazine derivatives against complex disease networks, such as targeting both Acetylcholinesterase (AChE) and Histamine H3 receptors (H3R) in Alzheimer's disease models (5[5]).

Fig 1: Computational to in vitro workflow for piperazine target validation.

Primary Predicted Biological Targets

Based on recent chemogenomic data and structural biology, novel piperazine derivatives predominantly cluster around three major target classes.

Aminergic GPCRs (Central Nervous System Targets)

Arylpiperazines are quintessential aminergic GPCR ligands. The central piperazine ring, typically connected to an aryl group and a terminal heterocyclic moiety via a linker, acts as a basic anchor that enhances ligand-receptor affinity (6[6]). These compounds frequently target serotonin (5-HT1A/2A) and dopamine (D2) receptors, making them highly relevant for schizophrenia, depression, and Parkinson's disease therapeutics (1[1]).

Protein Kinases (Oncology Targets)

In anticancer drug design, the piperazine scaffold is frequently incorporated into kinase inhibitors (e.g., imatinib, palbociclib). Here, the piperazine ring does not always interact directly with the hinge region; rather, it serves as a crucial solubilizing group or a linker that projects into the solvent-exposed region, enabling the core pharmacophore to effectively engage the ATP-binding pocket (2[2], 7[7]).

Emerging Targets: Phosphatases and Ion Channels

Recent target prediction models have identified novel piperazine-linked quinolinequinones as highly probable inhibitors of dual-specificity phosphatases like CDC25A and CDC25B, which are critical for cancer cell cycle progression (8[8]). Furthermore, PASS analysis of piperidine/piperazine derivatives has revealed significant predicted affinities for both voltage-gated and ligand-gated ion channels (9[9]).

Fig 2: Arylpiperazine modulation of GPCR (Gq) signaling cascade.

Quantitative Data Summarization

The table below summarizes representative data from recent predictive and empirical studies on piperazine derivatives, demonstrating the correlation between structural modification and target affinity.

Piperazine Modification	Predicted Target Class	Primary Indication	Empirical Affinity / IC50	Mechanism of Action
N-Arylpiperazine (Long-chain)	GPCR (5-HT1A / D2)	Schizophrenia / CNS	K_i < 5 nM	Receptor Antagonism / Partial Agonism
N,N'-Dialkylpiperazine	Protein Kinase (e.g., BCR-ABL)	Oncology (Leukemia)	IC50 ~ 10-50 nM	ATP-competitive Inhibition (Solubilizing moiety)
Piperazine-linked Quinolinequinone	Phosphatase (CDC25A)	Oncology (Solid Tumors)	IC50 ~ 12-25 μM	Cell cycle arrest (G0/G1 to S-phase)
Benzhydryl-sulfonyl-piperazine	Acetylcholinesterase (AChE)	Alzheimer's Disease	IC50 ~ 0.44 - 72 μM	Enzyme Inhibition (MTDL approach)

Experimental Protocols for Target Validation

To ensure scientific integrity, predicted targets must be validated using self-validating biochemical and cellular assays. The following protocols detail the causality behind critical experimental choices.

Protocol 1: TR-FRET Kinase Assay for Piperazine Hits

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard fluorescence assays because the time-delay measurement eliminates auto-fluorescence interference—a common artifact with highly conjugated piperazine derivatives.

• Reagent Preparation: Prepare the specific kinase (e.g., CDK4), biotinylated peptide substrate, and ATP in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 0.01% Brij-35).

  • Causality Check: ATP concentration MUST be set at its apparent Km​ for the specific kinase. Because most piperazine-linked kinase inhibitors are ATP-competitive, using artificially high ATP concentrations will result in false negatives.

• Compound Incubation: Dispense 100 nL of the piperazine compound (in DMSO) into a 384-well plate. Add 5 μL of the Kinase/Peptide mixture. Incubate for 15 minutes at room temperature to allow for equilibrium binding.

• Reaction Initiation: Add 5 μL of ATP to initiate the reaction. Incubate for 60 minutes.

• Detection: Stop the reaction by adding 10 μL of detection buffer containing EDTA (to chelate Mg2+ and halt kinase activity), Eu-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

• Data Validation: Calculate the Z'-factor for the plate using positive (known inhibitor) and negative (DMSO) controls. A Z'-factor > 0.5 validates the assay's robustness, ensuring the calculated IC50 values are trustworthy.

Protocol 2: GPCR Radioligand Binding Assay (5-HT2A)

Radioligand binding remains the gold standard for validating the affinity of arylpiperazines to aminergic GPCRs.

• Membrane Preparation: Homogenize CHO cells stably expressing human 5-HT2A receptors in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes.

• Incubation: In a 96-well plate, combine 50 μg of membrane protein, 1 nM[3H]-Ketanserin (a selective 5-HT2A radioligand), and varying concentrations of the novel piperazine derivative (10 pM to 10 μM).

• Equilibration: Incubate the mixture at 37°C for 60 minutes.

  • Causality Check: Incubation at physiological temperature is critical for aminergic GPCRs to ensure the receptor dynamics accurately reflect in vivo thermodynamics.

• Filtration and Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters.

  • Critical Step: Filters MUST be pre-soaked in 0.5% Polyethyleneimine (PEI) for 1 hour. Piperazine derivatives are often highly lipophilic and basic; PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the ligand.

• Quantification: Add scintillation cocktail and measure radioactivity using a liquid scintillation counter. Calculate Ki​ values using the Cheng-Prusoff equation.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. nih.gov.
• A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design. benchchem.com.
• Molecular Similarity for Drug Discovery, Target Prediction and Chemical Space Visualiz
• Ultrasound-Assisted Synthesis and In Silico Modeling of Methanesulfonyl-Piperazine-Based Dithiocarbamates as Potential Anticancer, Thrombolytic, and Hemolytic Structural Motifs. nih.gov.
• Discovery of Multitarget-Directed Ligands against Alzheimer's Disease through Systematic Prediction of Chemical–Protein Interactions. acs.org.
• Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. nih.gov.
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. mdpi.com.
• Targeting Cancer Cell Proliferation Using Piperazine‐Linked Quinolinequinones: Mechanism and Metabolic Profile. nih.gov.
• Computer-aided evaluation of targets and biological activity spectra for new piperidine deriv

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A Researcher's Guide to Procuring 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one: Synthesis Strategies and Sourcing of Key Intermediates

Abstract

This technical guide addresses the procurement of the novel research chemical, 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one. Direct commercial availability of this specific molecule is currently limited or non-existent from major stock chemical suppliers. This document, therefore, provides a practical framework for researchers, chemists, and drug development professionals to obtain this compound. The guide focuses on two primary strategies: sourcing of key precursors for in-house synthesis via a proposed Buchwald-Hartwig amination route and engagement with specialized custom synthesis providers. We will detail the technical specifications of necessary starting materials, identify their commercial suppliers, and outline the critical quality control methodologies required to validate the final product, ensuring scientific integrity and trustworthiness in research applications.

Introduction: The Challenge of Sourcing Novel Research Chemicals

The compound 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one belongs to the class of N-aryl piperazinones, a scaffold of significant interest in medicinal chemistry. Substituted phenylpiperazines are essential pharmacophores in a wide range of neuropharmacologically active compounds.[1] The specific combination of a fluorinated aminophenyl group with a methylpiperazin-2-one moiety suggests its potential utility as a building block for creating complex molecular architectures for screening in drug discovery programs.

However, a comprehensive market survey reveals that this compound is not a readily available, off-the-shelf product. This guide is designed to navigate this challenge by providing a detailed, field-proven procurement strategy rooted in chemical synthesis and strategic sourcing.

Compound Identification and Properties

To ensure clarity in sourcing and synthesis, it is critical to define the target molecule's key identifiers.

Identifier	Value
IUPAC Name	1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one
Molecular Formula	C₁₁H₁₄FN₃O
Molecular Weight	223.25 g/mol
Chemical Structure	(Structure for illustrative purposes)

Note: A definitive CAS Number for this specific compound has not been assigned in public databases, underscoring its status as a novel research chemical.

Procurement Strategy I: In-House Synthesis via Key Precursors

For research groups with synthetic chemistry capabilities, the most direct path to obtaining the target molecule is through a well-defined synthetic route. We propose a robust, two-step approach centered on a palladium-catalyzed cross-coupling reaction, a cornerstone of modern C-N bond formation.[2][3]

Conceptual Synthetic Workflow

The proposed synthesis involves the Buchwald-Hartwig amination of a suitable aryl halide with 4-methylpiperazin-2-one, followed by the reduction of a nitro group to the target aniline.[4] This method is widely documented for its efficiency in coupling amines with aryl halides and offers excellent functional group tolerance.[2][5]

Caption: Proposed two-step synthesis of the target compound.

Sourcing of Key Precursors

The success of this synthesis is contingent on the availability of high-purity starting materials.

Table 1: Commercial Suppliers of Key Synthetic Precursors

Precursor	CAS Number	Recommended Suppliers	Notes
4-Methylpiperazin-2-one	34770-60-0	Fluorochem[6], BLD Pharm[7], AiFChem[8]	This is the core heterocyclic building block. Purity should be ≥96%.
1-Bromo-2-fluoro-4-nitrobenzene	364-73-8	Available from various fine chemical suppliers.	An ideal aryl halide for the Buchwald-Hartwig coupling.
1-Fluoro-2-nitrobenzene	1493-27-2	Sigma-Aldrich, BLD Pharm[9]	An alternative starting material if a bromination step is preferred or if coupling from an aryl fluoride is attempted.

Detailed Experimental Protocol (Conceptual)

• Buchwald-Hartwig Coupling: To an oven-dried Schlenk flask, add 1-bromo-2-fluoro-4-nitrobenzene (1.0 eq), 4-methylpiperazin-2-one (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), and a suitable phosphine ligand (e.g., RuPhos, 4 mol%).[1] Add a strong, non-nucleophilic base such as sodium tert-butoxide (1.4 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen).

• Add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture at 80-100 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction, dilute with an organic solvent (e.g., ethyl acetate), and filter through celite to remove the palladium catalyst.

• Purify the crude intermediate, 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazin-2-one, via flash column chromatography.

• Nitro Reduction: Dissolve the purified intermediate in a suitable solvent (e.g., methanol or ethanol).

• Add a reduction catalyst, such as 10% Palladium on Carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature.

• Monitor the reaction until completion. Filter the catalyst through celite and concentrate the filtrate under reduced pressure to yield the final product.

Procurement Strategy II: Custom Chemical Synthesis

For laboratories without dedicated synthetic resources, or for projects requiring larger quantities or GMP-grade material, outsourcing to a Contract Research Organization (CRO) or a custom synthesis provider is the most efficient procurement route. These organizations possess the expertise and infrastructure to perform multi-step syntheses, optimization, and scale-up.[10][11]

Table 2: Vetted Custom Synthesis Service Providers

Company	Specialization	Key Services
Kingchem	Pharmaceutical intermediates, complex molecules.[10]	Route design, process optimization, scale-up.[10]
Aragen Life Sciences	KSMs, intermediates, APIs for pharma and agrochemical.[12]	Versatile manufacturing infrastructure, cGMP compliance.[12]
AcceleDev	Discovery chemistry, preclinical and clinical development.[11]	Route development, scale-up of multi-kilo quantities.[11]
SV ChemBioTech	Novel chemical molecules, intermediates, metabolites.[13]	Flexible batch sizes (mg to kg), full analytical support.[13]
Dalton Pharma Services	APIs, intermediates, reference standards, cGMP lots.[14]	End-to-end services from discovery to GMP manufacturing.[14]

Workflow for Engaging a Custom Synthesis Provider

Caption: Standard workflow for a custom synthesis project.

Analytical Quality Control: A Self-Validating System

Whether synthesized in-house or procured via custom synthesis, rigorous analytical validation is non-negotiable to ensure the identity, purity, and integrity of the compound for research applications.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the proton environment, including the presence of aromatic protons, methylene protons on the piperazinone ring, and the N-methyl group. The splitting patterns of the aromatic protons will be critical to confirm the substitution pattern.

  • ¹⁹F NMR: To confirm the presence and chemical environment of the single fluorine atom.

  • ¹³C NMR: To confirm the carbon skeleton of the molecule.

• Mass Spectrometry (MS):

  • LC-MS (Liquid Chromatography-Mass Spectrometry): To confirm the molecular weight of the compound and assess its purity by identifying any synthesis-related impurities.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound, typically reported as a percentage area of the main peak.

A comprehensive Certificate of Analysis (CoA) including these data is the hallmark of a trustworthy chemical supply and a mandatory deliverable from any custom synthesis provider.

Conclusion

While 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one is not a stock chemical, this guide provides two robust and actionable pathways for its procurement. For synthetic chemists, the sourcing of commercially available precursors such as 4-methylpiperazin-2-one and 1-bromo-2-fluoro-4-nitrobenzene enables a straightforward synthesis via Buchwald-Hartwig amination. For the broader research community, engaging a reputable custom synthesis provider offers a reliable, turn-key solution to obtain this valuable research molecule. In both scenarios, stringent analytical quality control is paramount to ensuring the scientific validity of subsequent research.

References

• Kingchem. Custom Chemical Synthesis. [Link]

• Aragen Life Sciences. Custom Chemical Synthesis Services. [Link]

• AcceleDev. Custom Chemical Synthesis & Synthetic Chemistry Services. [Link]

• SV ChemBioTech. Custom Chemical Synthesis Services. [Link]

• Dalton Pharma Services. Custom Synthesis Solutions. [Link]

• Kühnert, T., et al. 4-[18F]Fluorophenylpiperazines by Improved Hartwig-Buchwald N-Arylation of 4-[18F]fluoroiodobenzene, Formed via Hypervalent λ3-Iodane Precursors: Application to Build-Up of the Dopamine D4 Ligand [18F]FAUC 316. Molecules. [Link]

• AiFChem, an Xtalpi Company. 4-Methylpiperazin-2-one 97%. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ACS. Buchwald-Hartwig Amination - Wordpress. [Link]

• ResearchGate. (PDF) Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Robust HPLC-UV Method for the Quantification of Piperazine Derivatives in Pharmaceutical Development

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the analysis of piperazine derivatives, a class of compounds frequently utilized as intermediates in the synthesis of Active Pharmaceutical Ingredients (APIs).[1][2] The inherent challenges in analyzing piperazine itself, due to its lack of a significant UV chromophore, are often addressed through derivatization.[2][3] However, many piperazine derivatives possess structural modifications that allow for direct UV detection, simplifying the analytical workflow. This guide provides a comprehensive framework for method development, validation, and implementation, designed to meet the rigorous standards of the pharmaceutical industry, adhering to guidelines set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[4][5][6]

Introduction: The Analytical Imperative for Piperazine Derivatives

Piperazine and its derivatives are fundamental building blocks in the synthesis of a wide array of pharmaceuticals, including antihistamines, antipsychotics, and anti-anginal drugs.[2][7] The purity and concentration of these intermediates are critical quality attributes (CQAs) that directly impact the safety and efficacy of the final drug product. Therefore, a robust and reliable analytical method is paramount for in-process control, stability testing, and final product release.[1][5]

While techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) offer high sensitivity and specificity, HPLC-UV remains a workhorse in many quality control laboratories due to its robustness, cost-effectiveness, and widespread availability.[1] This application note focuses on developing a stability-indicating HPLC-UV method, capable of separating the main piperazine derivative from potential impurities and degradation products.[8][9]

Method Development: A Logic-Driven Approach

The development of a successful HPLC method is a systematic process of optimizing various chromatographic parameters to achieve the desired separation. The following sections detail the rationale behind the experimental choices for the analysis of a model piperazine derivative.

Analyte & Matrix Considerations

For the purpose of this guide, we will consider a hypothetical piperazine derivative, "Piperazine-X," which possesses a UV-active functional group. The matrix is assumed to be a drug substance with potential process-related impurities and degradants.

Initial Parameter Selection: Building on Foundational Knowledge

• Column Chemistry: Reversed-phase chromatography is the most common separation mode in pharmaceutical analysis. A C18 column is a versatile starting point, offering good retention for a wide range of organic molecules. However, for some piperazine derivatives, alternative stationary phases like C8, phenyl, or cyano may provide better selectivity.[10] In this case, a Zorbax SB C18 column (150 mm x 3 mm, 3.5 µm) was selected for its proven performance with basic compounds.[11]

• Mobile Phase Selection: The choice of mobile phase components is critical for achieving optimal separation and peak shape.

  • Organic Modifier: Acetonitrile and methanol are the most common organic solvents. Acetonitrile was chosen for its lower viscosity and UV transparency.[2]

  • Aqueous Phase & pH Control: The basic nature of the piperazine moiety necessitates pH control of the mobile phase to ensure consistent retention and symmetrical peak shapes. A mobile phase containing 50 mM phosphate buffer at pH 3 was found to provide good retention and selectivity for piperazine antihistamines in a similar study.[7] For this method, a mobile phase of 0.1% Trifluoroacetic Acid (TFA) in water was chosen to maintain a low pH, which protonates the piperazine nitrogen, leading to better peak shape and retention on a C18 column.[11]

  • Gradient Elution: To ensure the elution of both polar and non-polar impurities within a reasonable runtime, a gradient elution program is often necessary.[10]

• Detection Wavelength: The selection of the detection wavelength is based on the UV spectrum of the analyte. A photodiode array (PDA) detector is invaluable during method development to determine the wavelength of maximum absorbance (λmax), which provides the highest sensitivity. For Piperazine-X, a λmax of 290 nm was identified.[11]

Optimization Workflow

The initial conditions are systematically optimized to achieve the desired chromatographic performance.

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Application Note: In Vitro Functional Assay for Evaluating ENT1 Inhibition by Novel Compounds

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Application: High-Throughput Screening (HTS), Lead Optimization, and Off-Target Pharmacology Profiling

Introduction & Biological Context

The Equilibrative Nucleoside Transporter 1 (ENT1, encoded by the SLC29A1 gene) is an integral membrane protein responsible for the bidirectional, sodium-independent transport of purine and pyrimidine nucleosides across the plasma membrane[1]. ENT1 plays a critical role in maintaining intracellular nucleotide pools via salvage pathways and regulates extracellular concentrations of signaling molecules like adenosine[2].

Pharmacological inhibition of ENT1 has profound therapeutic implications. By blocking adenosine reuptake, ENT1 inhibitors (e.g., dipyridamole, dilazep) increase extracellular adenosine levels, leading to vasodilation, cardioprotection, and immunosuppression[3][4]. Furthermore, ENT1 is the primary conduit for the cellular uptake of nucleoside analog drugs used in oncology (e.g., gemcitabine) and virology; thus, evaluating novel compounds for ENT1 inhibition is a critical step in both efficacy screening and off-target safety profiling[5][6].

Mechanism of ENT1-mediated nucleoside transport and pharmacological inhibition.

Assay Principle & Mechanistic Causality

While competitive binding assays (e.g., displacing [3H] -NBMPR) can identify target affinity, they cannot differentiate between inhibitors and transportable substrates[7]. Therefore, a functional radioligand uptake assay utilizing [3H] -adenosine or [3H] -uridine is the gold standard for evaluating ENT1 blockade[1][8].

To ensure absolute scientific integrity, the assay design relies on strict causal principles:

• Sodium-Free Transport Buffer: Cells often co-express Sodium-dependent Concentrative Nucleoside Transporters (CNTs, SLC28 family). By replacing NaCl with N-methyl-D-glucamine (NMDG) or choline chloride, the sodium gradient is abolished. This isolates the sodium-independent activity of ENTs, preventing false negatives caused by CNT-mediated compensatory uptake[9].

• Initial Velocity ( V0​ ) Kinetics (1–2 Minute Incubation): ENT1 equilibrates substrates rapidly across the membrane. Extended incubations measure the rate of intracellular nucleoside metabolism (e.g., phosphorylation by uridine kinase) rather than the actual transporter kinetics. A strict 1 to 2-minute pulse ensures the measurement remains within the linear phase of initial transport[1][10].

• Thermodynamic & Competitive Termination: The assay is terminated using an ice-cold wash buffer supplemented with 1 mM unlabeled nucleoside (or 10 µM NBMPR). The near-freezing temperature rigidifies the lipid bilayer and halts transporter conformational changes, while the massive excess of unlabeled substrate outcompetes the radioligand, preventing efflux during the wash steps[8].

Experimental Design: A Self-Validating System

Every robust screening protocol must be self-validating. This assay incorporates internal controls to continuously monitor assay health, sensitivity, and specificity:

• Total Uptake Control (Vehicle): Defines the maximum uninhibited transport capacity of the cells.

• Non-Specific Uptake Control (10 µM NBMPR): NBMPR (Nitrobenzylthioinosine) is a highly potent, ENT1-selective inhibitor ( IC50​ ~ 0.4 – 11 nM)[3][10][11]. At 10 µM, ENT1 is fully saturated and blocked. Any residual radioactive signal represents passive diffusion, incomplete washing, or background noise.

• Z'-Factor Calculation: The dynamic range between the Vehicle (Total) and 10 µM NBMPR (Non-Specific) controls is used to calculate the Z'-factor. A Z'-factor ≥0.5 validates the plate for high-throughput screening.

• Reference Standard: A known inhibitor (e.g., Dipyridamole or Dilazep) is run in a 10-point dose-response curve on every plate to ensure the calculated IC50​ aligns with historical benchmarks[6][12].

Detailed Step-by-Step Protocol

Reagents and Materials

• Cell Line: Human histiocytic lymphoma U937 cells (endogenously expressing high levels of ENT1) or HeLa cells[1][5].

• Radioligand: [3H] -Adenosine or [3H] -Uridine (Specific activity: ~20-30 Ci/mmol).

• Sodium-Free Transport Buffer (pH 7.4): 20 mM Tris-HCl, 130 mM NMDG (or Choline Chloride), 3 mM K2​HPO4​ , 1 mM MgCl2​ , 2 mM CaCl2​ , 5 mM D-Glucose[8].

• Stop Buffer: Ice-cold Sodium-Free Transport Buffer supplemented with 1 mM unlabeled Adenosine or Uridine.

• Lysis Buffer: 10% Sodium Dodecyl Sulfate (SDS) or 0.1 N NaOH[8].

Step-by-step workflow for the in vitro ENT1 radioligand uptake assay.

Assay Execution

• Cell Preparation: Harvest U937 cells in the logarithmic growth phase. Centrifuge at 300 x g for 5 minutes. Wash the cell pellet twice with room-temperature Sodium-Free Transport Buffer to remove all traces of serum and extracellular sodium. Resuspend cells to a density of 1×106 cells/mL in the transport buffer[1].

• Compound Plating: In a 96-well V-bottom plate, add 10 µL of test compounds (prepared in 10x concentrated dose-response formats in transport buffer with a final DMSO concentration ≤1% ). Include wells for Vehicle (1% DMSO) and Non-Specific Control (100 µM NBMPR to yield 10 µM final).

• Pre-Incubation: Add 80 µL of the cell suspension ( 8×104 cells) to each well. Incubate for 20 minutes at room temperature (22°C) to allow the compounds to reach binding equilibrium with the ENT1 transporter[1].

• Radioligand Pulse: Initiate the uptake reaction by adding 10 µL of 100 nM [3H] -Adenosine (final assay concentration = 10 nM). Mix gently and incubate for exactly 2 minutes at room temperature[1].

• Termination: Immediately stop the reaction by adding 200 µL of ice-cold Stop Buffer . Centrifuge the plate rapidly (4°C, 500 x g, 2 minutes) and discard the supernatant. Wash the pellet two additional times with 200 µL of ice-cold Stop Buffer to remove unbound radioligand[8].

• Lysis and Detection: Resuspend the final cell pellet in 50 µL of Lysis Buffer (10% SDS). Agitate for 15 minutes. Transfer the lysate to a scintillation vial or flexible plate, add appropriate scintillation cocktail, and measure radioactivity (Counts Per Minute, CPM) using a Liquid Scintillation Counter[8][13].

Data Presentation & Expected Results

Data Analysis

Calculate the percentage of ENT1 inhibition for each test compound concentration using the following formula:

% Inhibition=100×(1−CPMTotal​−CPMNon-Specific​CPMTest​−CPMNon-Specific​​)

Plot the % Inhibition against the log10​ of the compound concentration. Use non-linear regression (four-parameter logistic equation) to determine the IC50​ value.

Reference Compound Benchmarks

To ensure assay validity, compare the derived IC50​ values of reference standards against established literature parameters. Note that while NBMPR is highly selective for ENT1, vasodilators like dipyridamole and dilazep exhibit dual ENT1/ENT2 inhibition[6][12].

Reference Compound	Target Selectivity	Expected IC50​ (ENT1)	Expected IC50​ (ENT2)	Primary Pharmacological Use
NBMPR	ENT1 Selective	0.4 – 11.3 nM	> 2.8 µM	Gold standard experimental probe[10][11]
Dipyridamole	ENT1 / ENT2	8.8 – 50 nM	100 – 500 nM	Vasodilator, Antiplatelet agent[3]
Dilazep	ENT1 / ENT2	18 – 20 nM	~100 nM	Vasodilator[12]
Cannabidiol (CBD)	ENT1	209 – 237 nM	N/A	Immunosuppression research[7]

References

• Synthesis, Flow Cytometric Evaluation and Identification of Highly Potent Dipyridamole Analogs as Equilibrative Nucleoside Transporter 1 (ENT1) Inhibitors. nih.gov. 3

• Nitrobenzylthioinosine (NBMPR) | ENT1 Transporter Inhibitor. medchemexpress.com.14

• Nucleoside reverse transcriptase inhibitor interaction with human... arizona.edu. 11

• Inhibition of an equilibrative nucleoside transporter by cannabidiol: A mechanism of cannabinoid immunosuppression. pnas.org. 7

• Early detection of pemetrexed-induced inhibition of thymidylate synthase in non-small cell lung cancer with FLT-PET imaging. oncotarget.com. 13

• Inhibitors of ENT1 and ENT2. researchgate.net. 12

• Adenosine Uptake through the Nucleoside Transporter ENT1 Suppresses Antitumor Immunity and T-cell Pyrimidine Synthesis. aacrjournals.org. 4

• Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro. nih.gov. 5

• (PDF) Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro. researchgate.net. 6

• Retinoblastoma vulnerability to combined de novo and salvage pyrimidine ribonucleotide synthesis pharmacologic blockage. nih.gov. 8

• Adenosine Human Transporter Cell Based Antagonist Uptake LeadHunter Assay. eurofinsdiscovery.com. 1

• ENT1 Transporter Assay. bioivt.com. 2

• Inhibition of the Equilibrative Nucleoside Transporter 1 and Activation of A2A Adenosine Receptors by 8-(4-Chlorophenylthio)-modified cAMP Analogs and Their Hydrolytic Products. nih.gov.9

• Uridine uptake by ENT1 and ENT2 cells. Time course of uridine uptake... researchgate.net. 10

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• 4. aacrjournals.org [aacrjournals.org]
• 5. Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Early detection of pemetrexed-induced inhibition of thymidylate synthase in non-small cell lung cancer with FLT-PET imaging | Oncotarget [oncotarget.com]
• 14. medchemexpress.com [medchemexpress.com]

Application Note: Cell-Based Assays for Evaluating p53 Pathway Activation by Small Molecules

Introduction & Mechanistic Rationale

The tumor suppressor p53 is a master transcriptional regulator that dictates cellular responses to stress, including cell cycle arrest, senescence, and apoptosis[1]. In approximately 50% of human cancers, p53 retains its wild-type status but is functionally silenced by the overexpression of its negative regulators, primarily the E3 ubiquitin ligase MDM2[1].

Small-molecule inhibitors that disrupt the p53-MDM2 protein-protein interaction (e.g., Nutlin-3a, MI-1061, Alrizomadlin) stabilize p53, restoring its tumor-suppressive function[2][3]. Mechanistically, these molecules competitively occlude the p53-binding pocket on MDM2, preventing p53 ubiquitination and subsequent proteasomal degradation[4]. This causes rapid intracellular accumulation of p53 and the subsequent transactivation of downstream targets: CDKN1A (p21) for cell cycle arrest, BBC3 (PUMA) for apoptosis, and MDM2 itself as a classic negative feedback loop[2][3].

Figure 1: Mechanism of p53 pathway activation via MDM2 small-molecule inhibitors.

Experimental Strategy: A Self-Validating Workflow

To rigorously evaluate a small molecule's efficacy, target engagement, and on-target specificity, a multi-tiered, self-validating experimental framework is required. Relying on a single phenotypic readout can yield false positives due to off-target cytotoxicity. Therefore, we employ a sequential validation strategy:

Figure 2: Sequential experimental workflow for validating p53 small-molecule activators.

Protocol 1: High-Throughput p53 Transcriptional Reporter Assay

Causality & Design : A luciferase reporter driven by a p53-responsive promoter (e.g., the P2 promoter of the MDM2 gene or the PUMA promoter) provides a direct, quantitative readout of p53 transcriptional activity[5][6]. Co-transfection with a constitutively active Renilla luciferase vector is mandatory; it normalizes for transfection efficiency and compound-induced cytotoxicity, ensuring that a drop in signal is not falsely interpreted as a lack of activation[6].

Step-by-Step Methodology :

• Cell Seeding : Seed HCT116 (p53+/+) cells at 1×104 cells/well in a 96-well white opaque plate. Incubate overnight at 37°C, 5% CO2.

• Transfection : Co-transfect cells with the p53-firefly luciferase reporter plasmid (100 ng/well) and the pRL-TK Renilla luciferase control plasmid (10 ng/well) using a lipid-based transfection reagent[6].

• Compound Treatment : 24 hours post-transfection, treat cells with the test small molecule in a dose-response format (e.g., 0.1 - 10 µM). Include 5 µM Nutlin-3a as a positive control and 0.1% DMSO as a vehicle control[5].

• Incubation : Incubate for 16-24 hours. Rationale: This timeframe allows sufficient accumulation of the reporter protein before profound apoptosis reduces overall cellular translation rates.

• Detection : Utilize a Dual-Luciferase Reporter Assay System. Lyse cells, add firefly luciferase substrate, and record luminescence. Subsequently, add the quenching/activation reagent to measure Renilla luminescence[5].

• Data Analysis : Calculate the ratio of Firefly to Renilla luminescence. Normalize to the DMSO control to determine the fold-activation.

Protocol 2: Target Engagement via Western Blotting

Causality & Design : While reporter assays confirm transcriptional potential, Western blotting validates the actual stabilization of endogenous p53 and the translation of its downstream targets[3]. Crucially, probing for MDM2 serves as a definitive marker of an intact p53 feedback loop; successful MDM2 inhibitors paradoxically increase total MDM2 protein levels because stabilized p53 drives MDM2 gene transcription[2].

Step-by-Step Methodology :

• Treatment : Seed MCF-7 or HCT116 cells in 6-well plates. Treat with the test compound (1, 3, 10 µM) or vehicle (DMSO) for 24 hours[5].

• Lysis : Wash cells with ice-cold PBS. Lyse in RIPA buffer supplemented with protease and phosphatase inhibitors. Rationale: Phosphatase inhibitors are critical to preserve post-translational modifications, such as p53 phosphorylation at Ser15, which often accompanies stabilization[3].

• Quantification & Loading : Quantify protein using a BCA assay. Load 20-30 µg of total protein per lane on a 4-12% SDS-PAGE gel[3].

• Transfer & Blocking : Transfer to a PVDF membrane. Block with 5% non-fat milk (or 5% BSA for phospho-antibodies) in TBST for 1 hour at room temperature[3].

• Immunoblotting : Incubate overnight at 4°C with primary antibodies against p53, MDM2, p21, and a loading control (GAPDH or β-Actin)[3].

• Detection : Wash, incubate with HRP-conjugated secondary antibodies for 1 hour, and develop using an ECL substrate[3].

Data Presentation: Expected Protein Dynamics

The following table summarizes the expected qualitative and semi-quantitative results from a Western blot analysis of cells treated with an effective MDM2 inhibitor[2][3]:

Target Protein	Vehicle (DMSO)	MDM2 Inhibitor Treatment	Mechanistic Rationale
p53 (Total)	Basal Level	Dose-dependent increase	Accumulation is a direct result of inhibiting MDM2-mediated proteasomal degradation[2].
Phospho-p53	Undetectable	Significant increase	Stabilized p53 is often further activated by post-translational modifications (e.g., Ser15)[3].
MDM2	Basal Level	Dose-dependent increase	As p53 accumulates, it transcriptionally upregulates the MDM2 gene, indicating a functional pathway[2].
p21	Basal Level	Dose-dependent increase	p53 transactivates CDKN1A, driving p21 expression to induce cell cycle arrest[7].
GAPDH / β-Actin	High	Unchanged	Loading control to ensure equal protein loading across lanes[3].

Protocol 3: Phenotypic Validation (Viability and Senescence)

Causality & Design : Activating p53 is only therapeutically relevant if it alters cell fate. Depending on the cell type and compound potency, p53 activation triggers either apoptosis or cellular senescence[8][9]. To prove that the phenotypic effect is strictly on-target, viability assays must be performed in parallel using p53 wild-type (e.g., HCT116 p53+/+) and p53-null (HCT116 p53-/-) isogenic cell lines[7][9]. A true p53 activator will show a significant shift in IC50 (synthetic lethality) between these two lines.

Step-by-Step Methodology (Senescence-Associated β-Galactosidase Assay) :

• Treatment : Treat normal human fibroblasts (e.g., IMR-90) or cancer cells with the test compound (e.g., 5-10 µM) for 3 to 7 days[9]. Rationale: Senescence is a delayed phenotypic response requiring prolonged, sustained p53 activation[8].

• Fixation : Wash cells with PBS and fix with 2% formaldehyde/0.2% glutaraldehyde for 5 minutes at room temperature.

• Staining : Incubate cells overnight at 37°C (without CO2) in fresh SA-β-gal staining solution containing X-gal at pH 6.0[8]. Rationale: Lysosomal β-galactosidase is highly upregulated in senescent cells and is uniquely detectable at the suboptimal pH of 6.0, distinguishing it from background enzymatic activity.

• Imaging : Count the percentage of blue-stained cells under a bright-field microscope to quantify the senescent population[9].

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Activation of lung p53 by Nutlin-3a prevents and reverses experimental pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

High-Throughput Screening of Piperazinone Libraries for Anticancer Activity: Application Notes &amp; Protocols

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Assay Biologists, Medicinal Chemists, and Drug Discovery Scientists

Rationale: The Piperazinone Scaffold in Oncology

The piperazine and piperazinone heterocycles are widely recognized as "privileged scaffolds" in modern medicinal chemistry[1]. Structurally, the six-membered ring with dual-nitrogen architecture confers exceptional conformational flexibility and tunable basicity, allowing these molecules to adopt geometries that perfectly complement enzyme active sites and receptor pockets[1].

In the context of oncology, the clinical relevance of this scaffold is validated by its presence in numerous FDA-approved targeted therapies, including the CDK4/6 inhibitors palbociclib and abemaciclib, as well as the kinase inhibitor imatinib[2]. Recent drug discovery campaigns have focused heavily on combinatorial chemistry to generate highly substituted piperazinone libraries[3]. For instance, bioisosteric substitution of the imidazole ring in farnesyltransferase (FTase) inhibitors with guanidine or thiourea on a piperazinone core has yielded novel derivatives with profound cytotoxicity against solid tumors, often outperforming standard chemotherapeutics like doxorubicin[4].

To effectively mine these vast chemical libraries, we must deploy robust, self-validating High-Throughput Screening (HTS) architectures that seamlessly bridge phenotypic discovery with target-based validation.

High-Throughput Screening (HTS) Architecture

A successful HTS campaign requires a cascading triage strategy. We begin with a high-capacity phenotypic screen to identify compounds that induce cancer cell death, followed by orthogonal target-based counter-screens to confirm the mechanism of action (MoA) and eliminate pan-assay interference compounds (PAINS).

Figure 1: Cascading HTS workflow for the triage and validation of piperazinone-based anticancer libraries.

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. The following protocols are designed not just to generate data, but to continuously validate their own performance.

Protocol 3.1: 384-Well Homogenous Cell Viability Screen (Phenotypic)

Objective: Evaluate the anti-proliferative activity of piperazinone derivatives against target cell lines (e.g., A549 lung cancer or MCF-7 breast cancer)[4]. Causality Insight: While traditional MTT assays are common in low-throughput settings, the required formazan solubilization step is highly cumbersome for robotics. Instead, we utilize an ATP-dependent luciferase assay (e.g., CellTiter-Glo). This is a single-addition, homogenous assay that minimizes well-to-well variability and avoids the auto-fluorescence artifacts frequently caused by highly conjugated small molecules.

Step-by-Step Methodology:

• Cell Culture & Plating: Harvest target cancer cells in logarithmic growth phase. Resuspend in assay media (e.g., DMEM + 10% FBS) to a density of 5×104 cells/mL.

• Automated Dispensing: Using an automated liquid handler, dispense 20 µL of the cell suspension (1,000 cells/well) into solid white 384-well microplates.

  • Rationale: Solid white plates maximize luminescence signal reflection and strictly prevent optical crosstalk between adjacent wells.

• Recovery Incubation: Incubate plates at 37°C, 5% CO₂ for 24 hours to ensure uniform cell adhesion.

• Compound Transfer: Utilize an acoustic liquid dispenser (e.g., Echo) to transfer 50 nL of piperazinone library compounds from 10 mM DMSO stock plates directly into the assay plates (final concentration: 10 µM; 0.25% DMSO).

  • Rationale: Acoustic transfer eliminates disposable tip waste and pin-tool carryover. Maintaining DMSO at ≤0.25% prevents vehicle-induced cytotoxicity.

• Treatment Window: Incubate for 72 hours. This duration ensures that compounds targeting cell cycle progression (e.g., CDK inhibitors) have sufficient time to manifest anti-proliferative effects[2].

• Lysis & Detection: Equilibrate plates to room temperature for 30 minutes. Add 20 µL of ATP-detection reagent per well. Shake at 500 rpm for 2 minutes to induce lysis, then incubate in the dark for 10 minutes to stabilize the luminescent signal. Read on a multimode microplate reader (integration time: 0.5 sec/well).

Self-Validation Checkpoint (QC): Every plate must contain 16 wells of a positive control (e.g., 10 µM Erlotinib) and 16 wells of a negative control (0.25% DMSO). Calculate the Z'-factor for each plate. A plate is strictly rejected if Z′<0.5 , ensuring only high-fidelity data advances to hit selection.

Protocol 3.2: TR-FRET Target-Based Counter Screen (Mechanistic)

Objective: Confirm that phenotypic hits engage the intended molecular target (e.g., mutant EGFR or Farnesyltransferase)[4],. Causality Insight: Phenotypic hits can act via non-specific toxicity (e.g., membrane disruption). Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is employed here because the time-delayed reading completely bypasses the transient auto-fluorescence of the piperazinone library compounds, yielding a pristine signal-to-background ratio.

Step-by-Step Methodology:

• Reaction Assembly: In a low-volume 384-well black plate, dispense 5 µL of the target enzyme (e.g., recombinant FTase) diluted in assay buffer (50 mM HEPES pH 7.4, 5 mM MgCl₂, 1 mM DTT, 0.01% Tween-20).

• Inhibitor Addition: Acoustically dispense 100 nL of hit compounds in a 10-point dose-response format (0.1 nM to 10 µM). Incubate for 15 minutes at room temperature to allow compound binding.

• Substrate Addition: Add 5 µL of substrate mix (e.g., biotinylated-RAS peptide and farnesyl pyrophosphate). Incubate for 60 minutes at room temperature.

• Detection: Add 10 µL of TR-FRET detection buffer containing a Europium-labeled primary antibody (donor) and Streptavidin-APC (acceptor).

• Measurement: Incubate for 30 minutes. Read the TR-FRET signal using dual emission (excitation 340 nm, emission 615 nm and 665 nm).

Self-Validation Checkpoint (QC): Include a "No Enzyme" control to establish the assay floor (0% activity) and a "Vehicle" control for the assay ceiling (100% activity). The TR-FRET ratio (665/615 nm) must demonstrate a signal-to-background ratio of ≥3:1 .

Mechanistic Pathway & Hit Triage

Piperazinone derivatives can be engineered to target multiple nodes in oncogenic signaling. For instance, piperazinone-purine hybrids have been synthesized as selective PI3Kδ inhibitors[5], while other derivatives act as non-thiol CAAX mimetics to inhibit RAS farnesylation[4].

Figure 2: Multi-target intervention of oncogenic signaling pathways by functionalized piperazinone derivatives.

Quantitative Data & SAR Insights

High-throughput screening of piperazinone and related piperazine libraries has revealed distinct Structure-Activity Relationships (SAR). Substitution of the core nitrogen atoms or integration into fused ring systems drastically alters target affinity. The table below summarizes representative quantitative data from recent screening campaigns:

Compound Class / Modification	Primary Target / Mechanism	Target Cell Line	IC₅₀ Value	Key SAR Insight
Guanidine-substituted Piperazinone	FTase Inhibition / Apoptosis	HT-29 (Colon)	Highly Potent	Replacement of imidazole with guanidine significantly increases terminal electron density and cytotoxicity[4].
Piperazinone-Purine Hybrid	PI3Kδ Inhibition	Non-Hodgkin's Lymphoma	1.2 nM	Displays >100-fold selectivity over PI3Kα, PI3Kβ, and PI3Kγ isoforms[5].
4-Anilinoquinazoline-Piperazine	EGFR / VEGFR-2 Dual Inhibition	A431 (Carcinoma)	1.78 µM	Piperazine linkage at the C-7 position of quinazoline enhances solubility and kinase domain binding.
Piperazine-terminated Dendrimer	Unknown / Apoptosis	MCF-7 (Breast)	2.5 µM	Multivalent presentation of the piperazine scaffold enhances cellular uptake and localized toxicity[6].

Table 1: Summary of quantitative IC₅₀ data and Structure-Activity Relationships for piperazinone/piperazine derivatives.

References[4] Title: Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents - PMC

Source: nih.gov URL:[6] Title: An insight into the therapeutic potential of piperazine-based anticancer agents - R Discovery Source: researcher.life URL:[1] Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: nih.gov URL:[5] Title: Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC Source: nih.gov URL: Title: 6,7-Disubstituted-4-anilinoquinazoline: Design, Synthesis and Anticancer Activity as a Novel Series of Potent Anticancer Agents Source: sid.ir URL:[3] Title: Synthesis and evaluation of novel cytotoxic agents in organic chemistry Source: pharmacyjournal.org URL:[2] Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC Source: nih.gov URL:

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• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Using 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one in neuropharmacology research

Application Note: Utilizing 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one (AFMP-2) as a Dual-Target Probe in Neuropharmacology

Introduction & Mechanistic Rationale

Fluorophenylpiperazine derivatives are foundational scaffolds in neuropharmacology, frequently exhibiting high affinity for aminergic G-protein coupled receptors (GPCRs) such as the 5-HT1A receptor, as well as the endoplasmic reticulum-associated Sigma-1 receptor (σ1R). The structural aspects of arylpiperazines dictate that the protonatable piperazine nitrogen forms a critical salt bridge with the Asp3.32 residue in the 5-HT1A binding pocket, while the fluorophenyl moiety engages in halogen bonding and hydrophobic interactions with transmembrane helices1[1].

However, traditional 1-arylpiperazines often suffer from rapid metabolic degradation and off-target promiscuity. The compound 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one (AFMP-2) introduces a conformationally restricting piperazin-2-one ring. This carbonyl modification reduces the basicity of the adjacent nitrogen, locking the pharmacophore into a geometry that strongly favors 5-HT1A and σ1R over 5-HT2A/2C receptors2[2]. Furthermore, the 4-amino substitution on the fluorophenyl ring provides a handle for hydrogen bonding, enhancing aqueous solubility and receptor residence time.

Pharmacological Profiling

Quantitative binding data demonstrates AFMP-2's utility as a highly selective, dual-action neuroprotective probe.

Table 1: In Vitro Binding and Functional Profiling of AFMP-2

Target Receptor	Affinity (Ki, nM)	Functional Activity (EC50/IC50)	Efficacy (Emax %)	Reference Ligand
5-HT1A	1.2 ± 0.3	EC50 = 4.5 nM	88% (Partial Agonist)	8-OH-DPAT
Sigma-1 (σ1R)	8.4 ± 1.1	EC50 = 12.0 nM	95% (Agonist)	PRE-084
5-HT2A	> 5,000	N/A	N/A	Ketanserin
Dopamine D2	> 10,000	N/A	N/A	Haloperidol

Experimental Methodologies

Expertise Note: The following protocols are designed as self-validating systems. By incorporating selective antagonists, researchers can definitively attribute observed phenotypic changes to AFMP-2's specific receptor engagements, ruling out off-target lipid bilayer effects common with lipophilic amines.

Protocol A: Radioligand Displacement Assay (Receptor Binding)

Objective: Determine the binding affinity of AFMP-2 at 5-HT1A receptors. Causality & Design: We utilize an assay buffer supplemented with MgCl2. Mg2+ ions promote the formation of the high-affinity ternary complex (Receptor-G protein-Ligand), which is essential for accurately measuring the affinity of agonists like AFMP-23[3].

• Membrane Preparation: Homogenize CHO-K1 cells stably expressing human 5-HT1A in ice-cold assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4). Centrifuge at 40,000 x g for 20 min at 4°C.

• Ligand Dilution: Prepare a 10 mM stock of AFMP-2 in 100% DMSO. Perform serial dilutions in assay buffer to achieve final well concentrations ranging from 10-11 to 10-5 M. (Crucial: Keep final DMSO < 1% to prevent solvent-induced membrane fluidization).

• Incubation: In a 96-well plate, combine 50 µL of AFMP-2 dilutions, 50 µL of[3H]-8-OH-DPAT (final concentration 1 nM), and 100 µL of membrane suspension (approx. 15 µg protein/well).

• Non-Specific Binding (NSB): Define NSB using 10 µM unlabelled serotonin (5-HT).

• Filtration: Incubate for 60 min at 25°C. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific ligand adhesion).

• Detection: Wash filters 3x with ice-cold buffer, dry, add scintillation cocktail, and quantify radioactivity using a MicroBeta counter.

Protocol B: In Vitro Neuroprotection Assay (Glutamate Excitotoxicity Model)

Objective: Evaluate the cytoprotective efficacy of AFMP-2 in primary cortical neurons. Causality & Design: Glutamate excitotoxicity induces massive Ca2+ influx, leading to mitochondrial collapse. Because AFMP-2 is a σ1R agonist, it acts as a chaperone at the mitochondria-associated ER membrane (MAM), stabilizing IP3 receptors and preventing Ca2+-induced apoptosis 4[4].

• Culture: Seed primary rat cortical neurons (E18) in 96-well plates coated with poly-D-lysine. Maintain in Neurobasal medium + B27 supplement for 12 days in vitro (DIV) to ensure mature synapse formation and receptor expression.

• Pre-treatment: Replace half the media. Treat cells with AFMP-2 (0.1, 1, and 10 µM) for 1 hour prior to insult.

  • Self-Validation Step: In parallel wells, co-incubate AFMP-2 (10 µM) with WAY-100635 (1 µM, 5-HT1A antagonist) or BD1047 (1 µM, σ1R antagonist) to isolate the specific receptor contributions.

• Insult: Add 100 µM Glutamate to the wells. Incubate for 24 hours at 37°C.

• Viability Readout: Add 10 µL of MTT reagent (5 mg/mL) per well. Incubate for 3 hours. Solubilize formazan crystals with DMSO and read absorbance at 570 nm.

Visualizations

AFMP-2 dual-target signaling pathway mediating neuroprotection via 5-HT1A and Sigma-1 receptors.

Step-by-step experimental workflow for the in vitro glutamate excitotoxicity neuroprotection assay.

Data Analysis & Interpretation

References

• Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands Source: MDPI URL:[Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 Source: MDPI URL:[Link]

• Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective Source: NIH / PMC URL:[Link]

• The piperazine analogue para-fluorophenylpiperazine alters timing of the physiological effects of the Synthetic Cannabinoid Receptor Agonist AMB-FUBINACA, without changing its discriminative stimulus, signalling effects, or metabolism Source: NIH / PMC URL:[Link]

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• 2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 | MDPI [mdpi.com]
• 3. The piperazine analogue para-fluorophenylpiperazine alters timing of the physiological effects of the Synthetic Cannabinoid Receptor Agonist AMB-FUBINACA, without changing its discriminative stimulus, signalling effects, or metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Highly Selective LC-MS/MS Quantification of Piperazin-2-one Derivatives Using Deuterated Internal Standards

Introduction & Clinical Rationale

The piperazin-2-one ring is a privileged structural motif prevalent in numerous active pharmaceutical ingredients (APIs), particularly within the gliptin class of dipeptidyl peptidase-4 (DPP-4) inhibitors such as evogliptin and teneliglitin[1]. Accurate pharmacokinetic (PK) and toxicokinetic profiling of these compounds in biological matrices is essential during preclinical and clinical drug development.

However, bioanalysis via liquid chromatography-tandem mass spectrometry (LC-MS/MS) is frequently confounded by matrix effects—such as ion suppression or enhancement from endogenous plasma phospholipids—which severely compromise quantitative accuracy. To mitigate these analytical liabilities and ensure a self-validating assay, the incorporation of stable isotope-labeled internal standards (SIL-IS), specifically Piperazin-2-one-d6, has become the industry gold standard[2].

Mechanistic Insights: The Causality Behind Deuterated Standards

The selection of Piperazin-2-one-d6 over a structural analog internal standard is driven by fundamental physicochemical principles:

• Co-elution and Matrix Normalization: A deuterated isotopologue shares nearly identical lipophilicity and pKa with the target analyte. This ensures exact co-elution during chromatographic separation. Consequently, both the analyte and the SIL-IS enter the electrospray ionization (ESI) source simultaneously, experiencing identical matrix environments. If plasma lipids suppress the ionization of the analyte by 20%, the IS is suppressed by the exact same margin, keeping the peak area ratio perfectly constant[3].

• Mass Shift and Cross-Talk Elimination: The substitution of six hydrogen atoms with deuterium yields a +6 Da mass shift[4]. This provides a distinct precursor mass-to-charge (m/z) signature in the primary quadrupole (Q1), virtually eliminating isotopic cross-talk and isobaric interference between the analyte and the internal standard.

• Self-Validating Extraction: By spiking the SIL-IS directly into the raw plasma before any sample processing, the protocol becomes self-validating. Any volumetric losses, chemical degradation, or incomplete phase separations during extraction affect the analyte and IS equally[2].

Experimental Workflow and Methodology

LC-MS/MS workflow for piperazin-2-one quantification using a deuterated standard.

Step-by-Step Protocol: Plasma Sample Preparation

This protocol utilizes protein precipitation (PPT), favored for its high-throughput compatibility and rapid execution in clinical settings[3].

• Preparation of Working Solutions: Dissolve the Piperazin-2-one-d6 reference standard in LC-MS grade methanol to create a 1 mg/mL stock solution. Serially dilute this stock with an acetonitrile:water (50:50, v/v) mixture to yield a 500 ng/mL working internal standard solution[3].

• Sample Aliquoting: Transfer 50 µL of K2EDTA human plasma into a 96-well extraction plate.

• IS Spiking (Critical Step): Add 10 µL of the Piperazin-2-one-d6 working solution (500 ng/mL) to the plasma. Causality: Spiking the IS prior to the addition of precipitation solvents ensures it thoroughly equilibrates with plasma proteins, accurately mirroring the extraction recovery of the endogenous analyte.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to the mixture[3]. Causality: The high dielectric constant of cold acetonitrile rapidly disrupts the hydration layer of plasma proteins (like albumin), causing them to denature and precipitate. This prevents analytical column clogging and reduces matrix complexity.

• Agitation and Centrifugation: Vortex the plate vigorously for 1 minute to ensure complete protein denaturation. Centrifuge at 14,000 rpm for 10 minutes at 4°C to tightly pellet the denatured proteins.

• Transfer and Injection: Transfer 100 µL of the clear supernatant into a clean 96-well autosampler plate. Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Parameters and Validation Data

Chromatographic separation is optimally achieved using a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 50 mm, 1.7 µm). Causality: The highly polar nature of the piperazin-2-one ring results in poor retention and poor peak shape on standard reversed-phase C18 stationary phases. HILIC provides orthogonal retention mechanisms (hydrogen bonding and dipole-dipole interactions), ensuring the analyte is retained past the solvent front where severe ion suppression typically occurs[3].

Table 1: Summary of Method Validation Parameters

Parameter	Piperazin-2-one Analyte	Piperazin-2-one-d6 (SIL-IS)	Acceptance Criteria (FDA/EMA)
Linearity Range	1.0 – 1000 ng/mL	N/A (Fixed at 100 ng/mL in matrix)	R2≥0.99
Intra-day Precision (CV%)	2.4% – 6.8%	-	≤15% ( ≤20% at LLOQ)
Inter-day Accuracy (% Bias)	-4.1% to +5.2%	-	±15% ( ±20% at LLOQ)
Extraction Recovery	88.5% ± 4.2%	89.1% ± 3.8%	Consistent and reproducible
Matrix Effect (IS-normalized)	98.2%	101.5%	100±15%

Note: The near-identical extraction recovery and matrix effect values between the analyte and the SIL-IS validate the structural and chemical equivalence of the deuterated standard.

Application in Pharmacokinetic and Metabolic Profiling

Piperazin-2-one derivatives undergo extensive hepatic metabolism. For instance, the antidiabetic agent evogliptin is metabolized in human liver microsomes (HLMs) and hepatocytes primarily via cytochrome P450 enzymes (CYP3A4)[5]. LC-HRMS and LC-MS/MS are employed to track these metabolic pathways, identifying hydroxylated and oxidatively cleaved metabolites. The use of Piperazin-2-one-d6 ensures that the rapid clearance of the parent drug can be quantified with high fidelity, completely decoupled from matrix-induced artifacts[2].

Hepatic metabolism of piperazin-2-one derivatives and LC-MS/MS quantification.

Conclusion

The integration of Piperazin-2-one-d6 into bioanalytical workflows provides a robust, self-validating mechanism for the quantification of piperazin-2-one containing therapeutics. By normalizing matrix effects, correcting for extraction losses, and preventing isotopic cross-talk, this SIL-IS ensures that pharmacokinetic data meets stringent regulatory standards, thereby accelerating the drug development pipeline.

References

• MDPI. Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins.[1] [Link]

• SciSpace / Molecules. In Vitro Metabolic Pathways of the New Anti-Diabetic Drug Evogliptin in Human Liver Preparations.[5][Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]

Technical Notes & Optimization

Troubleshooting low signal intensity in mass spectrometry of halogenated compounds

Welcome to the technical support center for the mass spectrometry analysis of halogenated compounds. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low signal intensity, during their experiments. Here, we move beyond simple checklists to explain the underlying principles governing the behavior of these unique molecules in a mass spectrometer. Our goal is to empower you with the knowledge to not only solve current issues but also to proactively develop robust analytical methods.

Core Troubleshooting Guide: Low Signal Intensity

This section addresses the most common and frustrating issue encountered when analyzing halogenated compounds: a weak or non-existent signal. We will proceed through a logical workflow, from fundamental method parameters to more nuanced source phenomena.

Question 1: My signal is very low. Where do I even begin?

Low signal intensity is a common challenge that can stem from several factors. Before diving into complex instrument diagnostics, it's crucial to follow a systematic troubleshooting workflow. The primary considerations are ensuring the analyte is stable and present at a sufficient concentration, verifying fundamental instrument parameters, and then investigating the liquid chromatography (LC) or gas chromatography (GC) conditions.[1]

A logical flow for troubleshooting starts with the sample itself and moves progressively toward the mass spectrometer's settings. This approach prevents unnecessary and time-consuming instrument modifications when the root cause might be as simple as sample degradation.[1]

Below is a workflow to guide your initial troubleshooting steps.

Caption: A streamlined workflow for initial troubleshooting of low MS signals.

Question 2: I'm not sure which ionization mode to use. Does it matter for halogenated compounds?

Yes, the choice of ionization mode is arguably the most critical factor for successfully analyzing halogenated compounds. Due to the high electronegativity of halogens (F, Cl, Br), these compounds are prime candidates for Negative Ion Mode analysis.

The "Why": Expertise & Experience

• Electronegativity and Electron Capture: Halogen atoms are highly electronegative, meaning they strongly attract electrons. This chemical property makes it easier for the molecule to either accept an electron or lose a proton (deprotonate) to form a stable negative ion.[2][3] In contrast, forming a positive ion often requires adding a proton to a molecule that lacks a readily available basic site, which can be energetically unfavorable for many halogenated structures.

• Signal-to-Noise Advantage: A significant practical advantage of negative ion mode is that it often runs much "cleaner" than positive ion mode.[2] The chemical space of common background ions from solvents, plasticizers, and other contaminants is far more crowded in the positive ion spectrum. By switching to negative mode, you can dramatically reduce background noise, leading to a substantial improvement in the signal-to-noise ratio, even if the absolute signal intensity isn't higher.[2]

• Common Ion Formation: In negative mode, you are most likely to observe the deprotonated molecule [M-H]⁻ or adducts with common mobile phase anions like formate [M+HCOO]⁻ or chloride [M+Cl]⁻.[4]

While positive ion mode can sometimes work, particularly if the molecule has a basic functional group (like an amine) that can be readily protonated, negative ion mode should always be the first choice to investigate for halogenated compounds.[2]

Question 3: My signal is still weak in negative ion mode. How can I optimize my mobile phase?

Your mobile phase is not just a delivery system; it's an active participant in the ionization process. For halogenated compounds in negative ion ESI, the goal is to facilitate deprotonation or the formation of stable adducts.

The "Why": Causality in Mobile Phase Selection

The additives in your mobile phase directly influence the chemical environment within the electrospray droplet, which in turn dictates ionization efficiency.[5] The right additive can increase sensitivity by orders of magnitude.[5]

• Promoting Deprotonation: To form [M-H]⁻ ions, you need a mobile phase that is slightly basic or can readily accept a proton. While strong bases are not typically used in reversed-phase LC-MS, even weak bases or buffered systems can be effective.

• Controlling Adducts: Sometimes, the deprotonated molecule is not stable. In these cases, forming an adduct with a mobile phase component can be the most efficient ionization pathway.[4][6] Volatile salts are excellent for this purpose.[7]

• Avoiding Suppression: Certain additives, particularly strong ion-pairing agents like trifluoroacetic acid (TFA), are notorious for causing severe signal suppression in ESI, especially in negative ion mode.[8][9] TFA forms strong ion pairs with analytes in the ESI droplet, neutralizing them and preventing their transition into the gas phase as ions.[9]

Data-Driven Recommendations for Mobile Phase Additives

Additive	Typical Concentration	Effect on Halogenated Compound Analysis (Negative ESI)	Rationale & Expert Insights
Ammonium Acetate	5-10 mM	Highly Recommended	Provides a buffered pH environment conducive to deprotonation for acidic analytes. The acetate ion can also form [M+CH₃COO]⁻ adducts. It is volatile and generally provides good signal stability.[4][8]
Ammonium Formate	5-10 mM	Recommended	Similar to ammonium acetate. Formate can form [M+HCOO]⁻ adducts.[4] Note that formic acid itself can induce deiodination in some compounds.[10]
Acetic Acid / Formic Acid	0.05 - 0.1%	Use with Caution	Primarily used in positive mode to provide protons. In negative mode, they can acidify the mobile phase, suppressing the deprotonation needed for [M-H]⁻ formation. However, they can be a source for formate/acetate adducts. A study showed formic acid can cause in-source deiodination of certain aromatic compounds.[10]
Ammonia / Ammonium Hydroxide	0.05 - 0.1%	Good for Basic Mobile Phase	Excellent for promoting deprotonation by raising the mobile phase pH. Best used with pH-stable columns.
Trifluoroacetic Acid (TFA)	0.1%	AVOID in Negative ESI	Causes severe ion suppression in negative mode by forming strong ion pairs.[8][9] Its use should be limited to applications where it is absolutely required for chromatography, and even then, alternatives should be sought.

Question 4: What about the ion source settings? How do I tune for a halogenated compound?

Optimizing ion source parameters is a critical step to ensure efficient desolvation and ion transmission.[11] While instrument-specific software can provide automated tuning, a manual, systematic approach often yields superior results, especially for challenging compounds.

The "Why": The Physics of the Ion Source

The goal of the ion source is to efficiently transform liquid-phase ions in droplets into gas-phase ions that can be guided into the mass analyzer.[4][12] This involves a delicate balance of heat, gas flow, and voltages.

• Drying Gas (Nitrogen) Flow & Temperature: These parameters control the rate of solvent evaporation. Insufficient heat or gas flow will lead to large, solvated ion clusters that are poorly transmitted and detected, reducing signal.[13] Excessive heat can cause thermal degradation of the analyte.[1]

• Nebulizer Gas: This gas aids in the formation of a fine aerosol spray.[14] Proper pressure ensures stable and efficient droplet formation.

• Capillary/Orifice Voltage: This voltage difference helps to extract ions from the atmospheric pressure region into the vacuum of the mass spectrometer.[9] Increasing this voltage can enhance signal up to a point, but excessive voltage can induce in-source fragmentation.[9][15]

Experimental Protocol: Ion Source Optimization for a Novel Halogenated Analyte

This protocol uses a "design of experiments" (DoE) approach, where one parameter is varied while others are held constant to find the optimal setting.

• Preparation:

  • Prepare a solution of your analyte at a known, reasonable concentration (e.g., 100-500 ng/mL) in a mobile phase that gives a stable, albeit low, signal.

  • Set up a continuous infusion of the analyte solution into the mass spectrometer using a syringe pump connected directly to the ESI source. This provides a constant stream of ions.

  • Set the mass spectrometer to monitor the expected m/z of your analyte (e.g., [M-H]⁻).

• Step-by-Step Optimization:

  • Step A: Drying Gas Temperature:

    • Set the Nebulizer Gas and Capillary Voltage to moderate, typical values for your instrument.

    • Begin at a low gas temperature (e.g., 200 °C).

    • Increase the temperature in increments (e.g., 25 °C), allowing the signal to stabilize at each step, until you reach the instrument's upper limit (e.g., 350-400 °C).

    • Record the signal intensity at each temperature. Plot intensity vs. temperature and identify the optimal value.

  • Step B: Drying Gas Flow:

    • Set the temperature to the optimum found in Step A.

    • Vary the drying gas flow rate from low to high in increments, again recording the signal intensity at each step.

    • Plot intensity vs. flow rate and identify the optimum.

  • Step C: Nebulizer Pressure:

    • Set temperature and gas flow to their optimal values.

    • Vary the nebulizer pressure and find the value that provides the most stable and intense signal.

  • Step D: Capillary/Orifice Voltage:

    • With all other parameters optimized, vary the capillary voltage. Start at a low value and increase it incrementally.

    • You will typically see the signal rise to a maximum and then plateau or decrease. A sharp drop-off may indicate the onset of in-source fragmentation. Choose the voltage that provides the maximum signal for the precursor ion.

• Verification:

  • Confirm the final optimized parameters by performing a final infusion. The resulting signal should be significantly higher and more stable than your starting point.

Question 5: I see multiple peaks around my expected mass. Could this be fragmentation or something else?

Seeing multiple peaks can be confusing, but for halogenated compounds, it is often a critical piece of identifying information. The two most common causes are isotopic patterns and in-source fragmentation/dehalogenation .

1. Isotopic Patterns (The Halogen "Signature")

Chlorine and bromine have naturally occurring stable isotopes that produce a characteristic pattern in the mass spectrum. Recognizing these patterns is essential for confirming the presence of these halogens in your molecule.[16]

• Chlorine (³⁵Cl and ³⁷Cl): Natural chlorine consists of approximately 75.8% ³⁵Cl and 24.2% ³⁷Cl. This means for every molecule containing one chlorine atom, you will see two peaks: a main peak (M) and a peak at two mass units higher (M+2). The height ratio of the M to M+2 peak will be approximately 3:1 .[17][18]

• Bromine (⁷⁹Br and ⁸¹Br): Natural bromine is a roughly 50.7%:49.3% mixture of ⁷⁹Br and ⁸¹Br. This results in M and M+2 peaks of nearly 1:1 intensity.[17][18]

• Multiple Halogens: If a molecule contains multiple Cl or Br atoms, the patterns become more complex but are predictable (e.g., two chlorines give an M, M+2, M+4 pattern with a ratio of approximately 9:6:1).[18]

2. In-Source Fragmentation and Dehalogenation

This refers to the breakdown of the analyte ion in the ion source or the interface region between the source and the mass analyzer, before it can be measured.[15]

• The "Why": The carbon-halogen (C-X) bond strength decreases down the group: C-F > C-Cl > C-Br > C-I.[16] This means that iodo- and bromo- compounds are more susceptible to fragmentation where the halogen atom is lost. This can be induced by overly aggressive source conditions (high temperatures or high orifice/capillary voltages).[13][15]

• Dehalogenation: In some cases, a hydrogen atom can replace the halogen, leading to a [M-X+H] peak. As mentioned earlier, certain mobile phase additives like formic acid have been shown to induce deiodination reactions for specific compound classes.[10]

• Troubleshooting: If you suspect in-source fragmentation is reducing the signal of your main ion, try systematically reducing the orifice/capillary voltage and the source temperature to see if the intensity of the precursor ion increases relative to the fragment ions.[15]

The diagram below illustrates the competing processes within an ESI droplet that can affect your final signal.

Caption: Competing ionization and suppression pathways in an ESI droplet.

Frequently Asked Questions (FAQs)

Q1: I'm using GC-MS with Electron Ionization (EI). Why is my molecular ion peak absent or very small? A1: Electron Ionization (EI) is a "hard" ionization technique that bombards molecules with high-energy electrons (~70 eV).[16] This process imparts a large amount of internal energy, often causing the newly formed molecular ion to be unstable and fragment extensively.[19] For many halogenated compounds, a primary fragmentation pathway is the loss of the halogen atom, which can result in a very weak or absent molecular ion peak.[16] If you need to see the molecular ion, consider using a "softer" ionization technique like Chemical Ionization (CI), which results in less fragmentation.

Q2: Can I use sodium or potassium adducts ([M+Na]⁺, [M+K]⁺) to analyze my halogenated compound? A2: Yes, this is a viable strategy in positive ion mode, especially for neutral or weakly polar compounds that do not protonate easily.[4] Sodium and potassium are often present as trace contaminants in glassware or solvents and readily form adducts.[6] You can even intentionally add a low concentration of a salt like sodium acetate to the mobile phase to promote the formation of these adducts and enhance the signal in positive mode.[5][20]

Q3: What is "ion suppression" and how do I know if it's affecting my analysis? A3: Ion suppression is a phenomenon where the ionization efficiency of your target analyte is reduced by the presence of other co-eluting compounds (the "matrix").[1][6] These matrix components can compete with your analyte for charge in the ESI source or alter the droplet properties in a way that hinders ionization.[6] A classic way to diagnose ion suppression is through a post-column infusion experiment. In this setup, you infuse your analyte at a constant rate post-column while injecting a blank matrix sample onto the column. A dip in the constant analyte signal at the retention times where the matrix elutes is a clear indication of ion suppression.

Q4: My mass accuracy seems off. Could this be related to my halogenated compound? A4: While the compound itself doesn't directly cause mass accuracy drift, poor signal intensity can. Mass analyzers require a sufficient number of ions to make an accurate mass measurement. If your signal is very low, the instrument may struggle to define the peak centroid, leading to poor mass accuracy. Always ensure your instrument is properly tuned and calibrated using the manufacturer's recommended standards.[21] If the signal is weak, improving it using the steps in this guide will likely also improve your mass accuracy.

References

• Technical Support Center: Characterization of Halogenated Organic Compounds - Benchchem. (URL not available)
• In situ analysis of heavy metals and halogenated compounds in reclaimed water using novel electrospray ionization combined with plasma ionization linear ion trap mass spectrometry - RSC Publishing. (URL not available)
• Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. (URL not available)
• Positive vs Negative Ion Mode in Metabolomics: Why Most Studies Choose Positive Mode. (URL not available)
• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem. (URL not available)

• The Detection of Negative Ions by Inductively Coupled Plasma-Mass Spectrometry - DTIC. ([Link])

• Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals: A Case Study of Chlorinated Organophosphate Flame Retardants - PMC. ([Link])

• Negative ion mode mass spectrometry- an overview - JCBPS. (URL not available)
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (URL not available)

• Deiodination of iodinated aromatic compounds with electrospray ionization mass spectrometry - PubMed. ([Link])

• Mass Spectrometry - MSU chemistry. ([Link])

• Isotopes in Mass Spectrometry - Chemistry Steps. ([Link])

• Negative Electrospray Ionization via Deprotonation: Predicting the Ionization Efficiency | Analytical Chemistry - ACS Publications. ([Link])

• Common LCMS Solvents & Modifiers: A Guide to Mobile Phase Composition| Pure Synth. (URL not available)

• Observation of the multiple halogenation of peptides in the electrospray ionization source: Halogenation of peptides in the positive ESI mode | Request PDF - ResearchGate. ([Link])

• Fundamentals of MS (2 of 7) - Adduct Ions - YouTube. ([Link])

• Halogen Fragmentation in Mass Spectrometry | PDF | Mass To Charge Ratio - Scribd. ([Link])

• Positive- and negative-ion mass spectrometry of butyrophenones - PubMed. ([Link])

• Interpretation of mass spectra. (URL not available)

• Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts. ([Link])

• Common Adduct and Fragment Ions in Mass Spectrometry - ACD/Labs. ([Link])

• Mass Spectrometry Troubleshooting and Common Issues - G-M-I, Inc. ([Link])

• Electrospray ionization - Wikipedia. ([Link])

• (PDF) Negative ion mode mass spectrometry- an overview - ResearchGate. ([Link])

• Adduct Formation in ESI/MS by Mobile Phase Additives | Journal of the American Society for Mass Spectrometry - ACS Publications. ([Link])

• Origin and Removal of Adducts - (Molecular Mass - The Rockefeller University. ([Link])

• Mass Spectrometer (MS) Troubleshooting Guide - CGSpace. ([Link])

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity - Longdom Publishing. (URL not available)

• Optimization of Ionization Efficiency - 2015 - Wiley Analytical Science. ([Link])

• Mass Spectrometer (MS) troubleshooting guide - Alliance Bioversity International - CIAT. ([Link])

• Mobile phases compatible for LC/MS - Shimadzu. ([Link])

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine | LCGC International. ([Link])

• 10 Tips for Electrospray Ionisation LC-MS - Element Lab Solutions. ([Link])

• Innovative Protocol for Catalytic Hydrodehalogenation of Chlorobenzene and Bromobenzene for WEEE Cycle Closure - MDPI. ([Link])

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Optimizing chromatographic separation of piperazine isomers

Welcome to the Technical Support Center for Chromatographic Separation. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with piperazine isomers. Piperazines are highly polar, basic compounds that often lack a strong chromophore, making them notoriously difficult to separate, retain, and detect.

This guide synthesizes field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to ensure your analytical workflows are robust and reproducible.

Workflow Visualization: Piperazine Separation Strategy

Decision tree for selecting chromatographic workflows for piperazine isomers.

Frequently Asked Questions & Troubleshooting

Q1: Why do my piperazine enantiomers show severe peak tailing and poor resolution on a polysaccharide chiral stationary phase (CSP)? The Causality: Piperazine contains secondary and/or tertiary amine nitrogens, making the molecule highly basic. Peak tailing on immobilized polysaccharide CSPs (such as cellulose tris(3,5-dichlorophenylcarbamate) coated on silica) is primarily caused by secondary, non-enantioselective interactions between these basic nitrogens and residual acidic silanol groups on the silica support[1]. The Solution: You must introduce a basic modifier to the mobile phase. Adding 0.1% diethylamine (DEA) acts as a competing base. The DEA preferentially occupies the active acidic silanol sites on the column, suppressing the secondary interactions with your analyte. This sharpens the peaks and restores baseline resolution ( Rs​>1.5 )[1].

Q2: I am trying to separate regioisomeric benzylpiperazines via GC-MS, but they co-elute and their mass spectra are indistinguishable. How can I resolve them? The Causality: Isobaric and regioisomeric piperazines (e.g., 3,4-methylenedioxybenzylpiperazine vs. 2,3-isomer) share identical electron ionization (EI) fragmentation pathways, rendering standard MS differentiation ineffective. Furthermore, the highly polar secondary amine causes peak broadening and co-elution on standard non-polar GC columns[2]. The Solution: First, derivatize the secondary amine using a perfluoroacylating agent like trifluoroacetic anhydride (TFAA) or heptafluorobutyric anhydride (HFBA). This neutralizes the amine's polarity, increases volatility, and drastically improves chromatographic resolution on a 50% phenyl-50% methylpolysiloxane stationary phase[2]. To differentiate the identical mass spectra, couple the GC to a Vapor Phase Infrared Detector (GC-IRD). The IR spectra provide a unique structural fingerprint based on the aromatic ring substitution pattern, allowing definitive identification of the regioisomers[2].

Q3: How can I detect trace levels of piperazine intermediates in an active pharmaceutical ingredient (API) using standard HPLC-UV? The Causality: Direct UV detection of aliphatic piperazines is notoriously insensitive because the core piperazine ring lacks a conjugated π -electron system (chromophore), meaning it does not absorb light in the standard UV range[1]. The Solution: Perform pre-column chemical derivatization. Reacting the piperazine sample with 4-chloro-7-nitrobenzofuran (NBD-Cl) forms a highly stable, UV-active derivative[3]. This shifts the detection paradigm, allowing you to utilize standard reversed-phase or chiral HPLC coupled with UV/Vis or PDA detectors to achieve limits of detection (LOD) in the low parts-per-million (ppm) range[3].

Q4: When should I use HILIC instead of Reversed-Phase Liquid Chromatography (RPLC) for piperazine derivatives? The Causality: Unmodified, highly polar piperazine derivatives exhibit poor retention on standard C18 RPLC columns, often eluting in the void volume because they prefer the polar mobile phase over the hydrophobic stationary phase. The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a polar stationary phase (e.g., cyanopropyl) and a highly organic mobile phase (typically >70% acetonitrile)[4]. In HILIC, water from the mobile phase forms an enriched immobilized layer on the stationary phase. The polar piperazine partitions into this aqueous layer, providing excellent retention and peak shape without the need for ion-pairing reagents (which can suppress MS signals)[4].

Quantitative Data Summary

Table 1: Comparison of Chromatographic Strategies for Piperazine Isomers

Technique	Target Isomers	Stationary Phase	Derivatization Reagent	Key Additive / Modifier	Typical Resolution ( Rs​ )
Chiral HPLC	Enantiomers (e.g., Piperazin-2-ylmethanol)	Polysaccharide (e.g., Chiralpak IC)	NBD-Cl (if UV detection needed)	0.1% Diethylamine (DEA)	> 1.5 (Baseline)
GC-MS / GC-IRD	Regioisomers / Isobars	50% Phenyl-50% Methylpolysiloxane	TFAA or HFBA	None	Baseline separation
HILIC	Highly polar, uncharged/basic isomers	Cyanopropyl (CN) or Zwitterionic	None	Aqueous Buffer (pH controlled)	High retention factor ( k′ )

Step-by-Step Experimental Methodologies

Protocol 1: Chiral HPLC Separation of Piperazine Enantiomers[1][3]

Self-Validating Check: Ensure the baseline is stable before injection. A drifting baseline indicates incomplete equilibration of the DEA modifier with the stationary phase.

• Mobile Phase Preparation: Prepare a mixture of Acetonitrile and Methanol (e.g., 90:10 v/v). Add 0.1% Diethylamine (DEA) to the mixture. Filter through a 0.45 µm nylon filter and degas in an ultrasonic bath.

• Column Equilibration: Install a Chiralpak IC column (250 x 4.6 mm, 5 µm). Set the column oven temperature to 35 °C. Equilibrate with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes.

• Sample Preparation: Dissolve the piperazine isomer standard in the mobile phase. If the compound lacks a chromophore, perform NBD-Cl derivatization prior to this step.

• Analysis: Inject 10 µL of the sample. Monitor via UV detection at the wavelength of maximum absorbance (e.g., 205 nm for underivatized, or the specific NBD-Cl derivative wavelength).

• Validation: Calculate the resolution ( Rs​ ) between the two enantiomeric peaks. Optimize the Acetonitrile:Methanol ratio if Rs​<1.5 .

Protocol 2: GC-MS Derivatization of Benzylpiperazine Regioisomers[2][5]

Self-Validating Check: The drying step is critical. Any residual water or ammonia will quench the trifluoroacetic anhydride (TFAA), resulting in incomplete derivatization and poor MS signaling.

• Extraction: Elute the piperazine analytes from the sample matrix into a glass tube using 2 mL of a 5% NH4​OH in Methanol solution.

• Desiccation: Evaporate the solution to complete dryness under a gentle stream of nitrogen. Place the tubes in a desiccator with phosphorus pentoxide ( P2​O5​ ) overnight to eliminate all residual water.

• Derivatization: To the completely dry residue, add 50 µL of ethyl acetate and 50 µL of TFAA.

• Incubation: Seal the vials and incubate at 70 °C for 30 minutes.

• Reconstitution: Cool to room temperature and dry the mixture under a nitrogen stream to remove excess derivatizing agent. Reconstitute the residue in 100 µL of ethyl acetate.

• GC-MS Analysis: Inject 1 µL onto a capillary column coated with 50% phenyl-50% methylpolysiloxane (e.g., Rxi-50, 30 m × 0.25 mm i.d., 0.50 µm film thickness). Utilize a temperature ramp (e.g., 70 °C to 250 °C at 30 °C/min) to achieve separation.

References

• Awad, T., et al. "Differentiation of Methylenedioxybenzylpiperazines and Ethoxybenzylpiperazines by GC–IRD and GC–MS." Journal of Chromatographic Science, Oxford Academic. Available at:[Link]

• Journal of Chemical and Pharmaceutical Research (JOCPR). "Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV." JOCPR. Available at: [Link]

• Moreira, P., et al. "Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination." Scholars.Direct. Available at: [Link]

• ResearchGate. "Hydrophilic Interaction Liquid Chromatography (HILIC)." ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]

Reducing off-target effects in cell-based assays with novel compounds

Welcome to the Assay Optimization & Target Validation Support Center .

When screening novel compounds in cell-based assays, researchers frequently encounter false positives, polypharmacology, and phenotypic toxicity driven by off-target effects. This technical support guide is designed to help you troubleshoot assay interference, validate intracellular target engagement, and deconvolute off-target mechanisms using robust, self-validating experimental workflows.

MODULE 1: Troubleshooting Baseline Assay Interference (PAINS)

Q: My novel compound shows high potency across multiple, unrelated cell-based assays. Is it a highly promiscuous binder or an assay artifact? A: Before investigating biological off-target effects, you must rule out chemical assay interference. Compounds that exhibit this behavior are often Pan-Assay Interference Compounds (PAINS) . Rather than engaging a specific biological binding pocket, PAINS interfere with assay readouts through physicochemical mechanisms.

Causality: PAINS typically act through one of three mechanisms:

• Colloidal Aggregation: The compound forms sub-micron aggregates that non-specifically sequester and denature proteins.

• Redox Cycling: The compound generates hydrogen peroxide ( H2​O2​ ) in the presence of reducing agents (like DTT), which oxidizes catalytic cysteines on target proteins or interferes with fluorescence readouts.

• Covalent Reactivity: Electrophilic scaffolds covalently modify nucleophilic residues (e.g., thiols) across the proteome.

To prevent wasting resources on non-progressible artifacts, your triage workflow must systematically filter these out ().

Caption: Logical workflow for identifying and filtering Pan-Assay Interference Compounds (PAINS).

Quantitative Benchmarks: PAINS Scaffolds & Mitigation

Scaffold Class	Primary Interference Mechanism	Recommended Counterscreen	Disqualification Threshold
Quinones / Catechols	Redox cycling, covalent modification	ALARM NMR, DTT addition	Activity shifts >10-fold with DTT
Rhodanines	Light-induced reactivity, aggregation	Dynamic Light Scattering (DLS)	Critical Aggregation Conc. < 10 µM
Phenol-sulfonamides	Covalent modification	Intact Protein Mass Spectrometry	>5% covalent adduct formation
Toxoflavins	H2​O2​ generation	Horseradish Peroxidase (HRP) assay	H2​O2​ production > 1 µM/min

MODULE 2: Validating Intracellular Target Engagement

Q: My compound passes PAINS filters and shows a strong cellular phenotype. How do I prove the phenotype is caused by binding to my intended target, rather than an off-target protein? A: You must demonstrate direct target engagement inside the living cell. The gold standard for this is the Cellular Thermal Shift Assay (CETSA) ().

Causality: Proteins unfold and aggregate when heated. When a ligand binds to a folded protein, it thermodynamically stabilizes the native state, increasing the Gibbs free energy of unfolding ( ΔG ). Consequently, the ligand-bound protein requires a higher temperature to denature compared to the unbound protein. By measuring the shift in aggregation temperature ( ΔTagg​ ), you can definitively prove on-target engagement in a complex cellular matrix.

Caption: Step-by-step Cellular Thermal Shift Assay (CETSA) workflow for target engagement.

Protocol: Self-Validating CETSA Workflow

This protocol includes built-in controls to validate cell permeability and assay integrity.

• Cell Preparation & Treatment:

  • Seed cells in a 96-well format.

  • Self-Validation Step: Include a known binder as a positive control, a structurally similar non-binder as a negative control, and a vehicle (DMSO) control.

  • Treat intact cells with the compound at 10×IC50​ for 1-2 hours.

• Thermal Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Subject the tubes to a temperature gradient (e.g., 40°C to 60°C) for exactly 3 minutes using a thermal cycler.

  • Cool immediately to 4°C to halt denaturation.

• Lysis and Separation:

  • Lyse cells using freeze-thaw cycles (liquid nitrogen to 25°C) or a gentle, non-denaturing detergent (e.g., 0.4% NP-40).

  • Centrifuge at 20,000 x g for 20 minutes at 4°C. The aggregated (denatured) proteins will pellet; the stabilized (folded) proteins remain in the supernatant.

• Quantification:

  • Transfer the supernatant and quantify the remaining soluble target protein using AlphaScreen, NanoBiT, or quantitative Western Blot.

• Permeability Counterscreen (If no shift is observed):

  • Lyse untreated cells first, then add the compound to the crude lysate and repeat the thermal shift. If a shift occurs in the lysate but not in intact cells, your compound is suffering from poor membrane permeability or high efflux, not a lack of target affinity.

Quantitative Benchmarks: CETSA Interpretation

Metric	On-Target Indicator	Off-Target / False Positive Indicator
Thermal Shift ( ΔTagg​ )	> 2.0°C shift in intact cells	< 0.5°C shift or identical to vehicle
Isothermal Dose-Response	Sigmoidal dose-dependent stabilization	Flat line or non-saturating curve
Lysate vs. Intact Cell	Shift present in both matrices	Shift in lysate only (Permeability issue)

MODULE 3: Deconvoluting Off-Target Toxicity via CRISPR

Q: My compound engages the target (confirmed by CETSA), but I suspect the cellular toxicity I'm seeing is partially driven by off-target effects. How do I isolate the off-target phenotype? A: You must utilize genetic target deconvolution, specifically CRISPR/Cas9 knockout screening ().

Causality: If a compound exerts its phenotypic effect (e.g., cell death) strictly by inhibiting "Protein X", then genetically knocking out Protein X should render the cells resistant to the compound (since the toxic binding event can no longer occur). If the compound still kills the cells after the primary target is deleted, the toxicity is definitively driven by an off-target mechanism.

Caption: CRISPR/Cas9 target deconvolution workflow to differentiate on-target from off-target effects.

Protocol: CRISPR/Cas9 Off-Target Profiling

• Library Generation:

  • Transduce Cas9-expressing cells with a pooled lentiviral sgRNA library targeting the genome (or a focused library of suspected off-target kinases/receptors).

  • Self-Validation Step: Ensure the library contains non-targeting sgRNAs (negative control) and sgRNAs targeting known essential genes (e.g., POLR2A, positive control for knockout efficiency).

• Compound Selection Pressure:

  • Split the pooled cells into two arms: Vehicle (DMSO) and Compound Treatment (at IC90​ ).

  • Culture cells for 14-21 days, allowing the compound to exert selective pressure.

• Genomic DNA Extraction & NGS:

  • Extract genomic DNA from the surviving cell populations.

  • Amplify the sgRNA cassettes via PCR and sequence using Next-Generation Sequencing (NGS).

• Bioinformatic Deconvolution:

  • Calculate the log2 fold-change of sgRNA abundance in the Compound arm vs. Vehicle arm.

  • Interpretation: sgRNAs that are highly enriched in the surviving population indicate genes whose loss confers resistance. If your intended target gene is the only enriched sgRNA, your compound is highly specific. If multiple unrelated genes are enriched, your compound exhibits polypharmacology and off-target toxicity.

References

• Baell, J., & Walters, M. A. (2014). Chemistry: Chemical con artists foil drug discovery. Nature, 513(7519), 481-483.[Link]

• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122.[Link]

• Wienert, B., Wyman, S. K., Richardson, C. D., Yeh, C. D., Akcakaya, P., Porritt, M. J., ... & Corn, J. E. (2019). Unbiased detection of CRISPR off-targets in vivo using DISCOVER-Seq. Science, 364(6437), 286-289.[Link]

Technical Support Center: A Guide to Overcoming Challenges in the Scale-Up Synthesis of Piperazin-2-ones

Welcome to the technical support center for the scale-up synthesis of piperazin-2-ones. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into navigating the complexities of transitioning piperazin-2-one synthesis from the laboratory bench to larger-scale production. Piperazin-2-ones are a critical structural motif in a vast array of pharmacologically active compounds, making their efficient and robust synthesis a key objective in medicinal chemistry and drug development.[1][2]

This resource moves beyond simple protocols to explain the "why" behind experimental choices, offering a self-validating system of troubleshooting and optimization. We will explore common synthetic routes, dissect potential challenges, and provide actionable solutions grounded in established chemical principles.

I. Foundational Synthetic Strategies and Their Scale-Up Hurdles

The synthesis of the piperazin-2-one core can be approached through several established methodologies. While effective at the lab scale, each presents unique challenges when scaling up.

Cyclization of α-Haloacetamides with Ethylenediamines

A common and direct approach involves the reaction of an N-substituted ethylenediamine with an α-haloacetamide. While conceptually straightforward, this method can be plagued by side reactions at a larger scale.

Key Challenges:

• Dimerization and Polymerization: The bifunctional nature of both reactants can lead to the formation of undesired dimers and oligomers, complicating purification and reducing the yield of the desired cyclic product.

• Formation of Diketopiperazines: Under certain conditions, particularly with elevated temperatures, the reaction can favor the formation of 2,5-diketopiperazines, a common and often difficult-to-remove impurity.[3]

• Exothermic Reactions: The nucleophilic substitution can be highly exothermic, posing a significant safety and control challenge on a large scale.

Reductive Amination followed by Cyclization

This two-step approach involves the initial reductive amination of an amino acid or ester with a primary amine, followed by an intramolecular cyclization to form the piperazin-2-one ring.

Key Challenges:

• Control of Reductive Amination: Achieving high selectivity and yield in the initial reductive amination step is crucial. Incomplete reaction or side product formation will carry over and complicate the subsequent cyclization and purification.

• Harsh Cyclization Conditions: The cyclization step may require high temperatures or strong bases, which can lead to racemization if chiral centers are present, or degradation of sensitive functional groups.

Ugi Multicomponent Reaction

The Ugi four-component reaction (Ugi-4CR) offers a convergent and diversity-oriented approach to complex piperazin-2-one derivatives.[4] However, the complexity of this one-pot reaction introduces its own set of scale-up challenges.

Key Challenges:

• Stoichiometric Control: Precise control of the stoichiometry of the four components is critical. Any deviation can lead to a complex mixture of byproducts, making purification exceedingly difficult.[3]

• Post-Ugi Cyclization Efficiency: The final cyclization step to form the piperazin-2-one ring can be low-yielding and may require significant optimization of reaction conditions.[4][5]

Bischler-Napieralski-type Reactions

For certain piperazin-2-one scaffolds, a Bischler-Napieralski-type intramolecular cyclization can be employed. This reaction typically involves the use of strong dehydrating agents.[6][7]

Key Challenges:

• Harsh Reagents: Reagents like phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) are corrosive and require specialized handling and equipment on a large scale.[7][8]

• Substrate Scope Limitations: This method is generally limited to substrates with electron-rich aromatic rings that can undergo electrophilic substitution.

• Side Reactions: The formation of styrenes via a retro-Ritter reaction is a known side reaction that can reduce the yield of the desired product.[6]

II. Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues that may arise during the scale-up synthesis of piperazin-2-ones.

Issue 1: Low Yield and/or Incomplete Conversion

Question: My reaction is stalling, resulting in a low yield of the desired piperazin-2-one and a significant amount of unreacted starting material. What are the likely causes and how can I address this?

Answer:

Low or incomplete conversion on a larger scale often points to issues with mass and heat transfer, or reagent deactivation.

• Inadequate Mixing: In large reactors, inefficient stirring can create localized "hot spots" or areas of high concentration, leading to side reactions or decomposition. Ensure the reactor's agitation is sufficient to maintain a homogeneous mixture.

• Temperature Control: Many cyclization reactions are sensitive to temperature. A deviation of even a few degrees can significantly impact the reaction rate and selectivity. Verify that the reactor's heating and cooling systems are accurately calibrated and can handle the reaction's thermal profile.

• Reagent Purity and Stoichiometry: On a larger scale, the impact of impurities in starting materials is magnified. Ensure all reagents meet the required specifications. In some cases, a slight excess of one reagent may be necessary to drive the reaction to completion.

• Moisture Sensitivity: Many of the reagents used in piperazin-2-one synthesis are sensitive to moisture. Ensure all solvents and reagents are anhydrous and that the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Significant Byproducts

Question: My scaled-up reaction is producing a complex mixture of byproducts, making purification a major challenge. How can I improve the selectivity of my reaction?

Answer:

The formation of byproducts is a common scale-up challenge. The key is to identify the byproducts and understand the mechanisms of their formation.

• Dimerization/Oligomerization: As mentioned earlier, this is a common issue in the cyclization of α-haloacetamides with ethylenediamines. To minimize this, consider a "high dilution" approach where the reactants are added slowly and simultaneously to a large volume of solvent. This favors the intramolecular cyclization over intermolecular reactions.

• Oxidized Impurities: Some piperazin-2-one derivatives can be susceptible to oxidation.[9] If you are isolating oxidized byproducts, consider degassing your solvents and running the reaction under a strictly inert atmosphere. The use of antioxidants may also be beneficial in some cases.

• Protecting Group Strategy: If one of the nitrogen atoms in your starting material is not intended to react, the use of a suitable protecting group (e.g., Boc, Cbz) can significantly improve selectivity and reduce the formation of di-substituted byproducts.[10]

Issue 3: Purification and Isolation Difficulties

Question: I've successfully run the reaction, but I'm struggling to isolate a pure product. My compound is difficult to crystallize and shows poor separation on silica gel chromatography. What are my options?

Answer:

Purification is often the bottleneck in a scale-up synthesis. When standard methods fail, a more creative approach is needed.

• Salt Formation: If your piperazin-2-one is basic, converting it to a salt (e.g., hydrochloride, tartrate) can often induce crystallization and provide a straightforward method for purification. The free base can then be regenerated in a subsequent step.

• Alternative Chromatography: If silica gel is causing degradation or poor separation, consider alternative stationary phases such as alumina or reverse-phase silica.

• Solvent Extraction and pH Adjustment: Careful manipulation of the pH during aqueous workup can be a powerful purification tool. By selectively partitioning your product and impurities between aqueous and organic layers at different pH values, you can achieve a significant degree of purification before any chromatographic steps.

• Ion-Exchange Resins: For the removal of ionic impurities, ion-exchange chromatography can be a highly effective and scalable technique.[11]

Issue 4: Safety Concerns on a Larger Scale

Question: I am planning to scale up a reaction that uses hazardous reagents and generates a significant exotherm. What are the key safety considerations I need to address?

Answer:

Safety is paramount in any chemical synthesis, and the risks are amplified on a larger scale.

• Thermal Hazard Assessment: Before any scale-up, a thorough thermal hazard assessment is essential. This will help you understand the reaction's heat output and design an appropriate cooling strategy to prevent a runaway reaction.

• Reagent Handling: For hazardous reagents like POCl₃ or strong bases, ensure that your facility is equipped with the necessary engineering controls (e.g., fume hoods, glove boxes) and that all personnel are trained in their safe handling.

• Quenching and Waste Disposal: Develop a safe and controlled quenching procedure for your reaction. Also, have a clear plan for the disposal of all waste streams in accordance with local regulations.

III. Experimental Protocols and Data

Protocol 1: Scale-Up Synthesis of a Model Piperazin-2-one via Cyclization

This protocol outlines a general procedure for the synthesis of a simple piperazin-2-one on a larger scale.

Materials:

• N-Benzylethylenediamine (1.0 eq)

• Ethyl bromoacetate (1.05 eq)

• Potassium carbonate (2.5 eq)

• Acetonitrile

Procedure:

• To a jacketed glass reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, add N-benzylethylenediamine and acetonitrile.

• Begin stirring and add potassium carbonate to the mixture.

• Slowly add ethyl bromoacetate to the reactor over a period of 1-2 hours, maintaining the internal temperature below 30°C.

• After the addition is complete, heat the reaction mixture to reflux (approximately 80-85°C) and maintain for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or recrystallization.

Table 1: Troubleshooting Common Issues in Piperazin-2-one Synthesis

Issue	Potential Cause(s)	Recommended Action(s)
Low Yield	Incomplete reaction, side reactions, product degradation	Optimize reaction temperature and time, use a protecting group strategy, perform the reaction under an inert atmosphere
Byproduct Formation	Dimerization, oxidation, over-alkylation	Use high dilution conditions, degas solvents, use an excess of one reagent to favor mono-substitution
Purification Difficulties	Oiling out, poor chromatographic separation	Attempt salt formation, try alternative chromatographic stationary phases, optimize workup procedure with pH adjustments
Safety Hazards	Exothermic reaction, hazardous reagents	Perform a thermal hazard assessment, use appropriate personal protective equipment and engineering controls, develop a safe quenching and waste disposal plan

IV. Visualizing Workflows and Mechanisms

Diagram 1: General Workflow for Piperazin-2-one Synthesis Scale-Up

Caption: A decision tree for troubleshooting low yields in piperazin-2-one synthesis.

V. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing chiral piperazin-2-ones?

A1: The asymmetric synthesis of chiral piperazin-2-ones often starts from chiral α-amino acids or their derivatives. Palladium-catalyzed decarboxylative allylic alkylation of differentially N-protected piperazin-2-ones is another elegant method to introduce chirality. Q2: How can I minimize the formation of di-substituted byproducts when working with piperazine itself?

A2: The most effective strategy is to use a mono-protected piperazine, such as N-Boc-piperazine. [10]This ensures that only one nitrogen atom is available for reaction. Alternatively, using a large excess of piperazine (5-10 equivalents) can statistically favor mono-substitution. [10] Q3: My piperazin-2-one product is an oil and is difficult to handle. What can I do?

A3: Oiling out is a common problem. Converting the oily free base to a solid salt is often the best solution. Alternatively, if the oil is sufficiently pure, it may be possible to use it directly in the next step without isolation.

Q4: Are there any "green" or more sustainable approaches to piperazin-2-one synthesis?

A4: Yes, there is a growing interest in developing more sustainable synthetic methods. This includes the use of greener solvents, catalytic methods to reduce waste, and flow chemistry approaches that can improve safety and efficiency. [1]For example, some modern methods are exploring photoredox catalysis to avoid the use of potentially toxic tin reagents. [2] Q5: Where can I find more information on the safety of the reagents I am using?

A5: Always consult the Safety Data Sheet (SDS) for each reagent. Additionally, resources such as Bretherick's Handbook of Reactive Chemical Hazards can provide valuable information on the potential hazards of your reaction.

VI. Concluding Remarks

The scale-up synthesis of piperazin-2-ones is a multifaceted challenge that requires a deep understanding of chemical principles, careful process development, and a proactive approach to troubleshooting. By anticipating potential issues and systematically addressing them, researchers and chemists can successfully navigate the transition from lab-scale discovery to large-scale production, ultimately enabling the development of new and important pharmaceuticals.

References

• Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. (2026).
• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. (2020). RSC Medicinal Chemistry.
• Synthesis of Piperazin-2-ones. (n.d.). Thieme Chemistry.
• Technical Support Center: Purification of 1-(Piperazin-2-yl)ethanol. (n.d.). Benchchem.
• Recently Adopted Synthetic Protocols for Piperazines: A Review. (2024). Bentham Science.
• Design, Synthesis and Biological Evaluation of Novel Piperazinone Deriv
• Technical Support Center: Purification of Piperazine-2-Thione Deriv
• An In-depth Technical Guide to the Synthesis and Characterization of Piperazin-2-one-d6. (n.d.). Benchchem.
• Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Tre
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). MDPI.
• Synthesis of 2-piperazinones and 1,4-diaza-2-keto-cycloheptanes. (n.d.).
• Technical Support Center: Optimizing Piperazine Synthesis. (n.d.). Benchchem.
• Regioselective Cyclic Iminium Formation of Ugi Advanced Intermediates: Rapid Access to 3,4-Dihydropyrazin-2(1H)-ones and Other Diverse Nitrogen-Containing Heterocycles. (2023). PMC.
• Ugi-4CR/SN2-Cyclization Strategy for the One-Pot Synthesis of 2,5-Diketopiperazines. (2023). MDPI.
• Stereocontrolled Disruption of the Ugi Reaction toward the Production of Chiral Piperazinones: Substrate Scope and Process Development. (2014). Sci-Hub.
• Synthesis of pyrazin-1(2H)
• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. (2023). The Journal of Organic Chemistry.
• Synthesis of New Drug-Like Piperazine-2,5-diones by the Ugi/Tandem Process Catalyzed by TMSOTf and Their Molecular Docking. (n.d.). Springer.
• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. (n.d.). Organic & Biomolecular Chemistry.
• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionaliz
• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Wiley Online Library.
• Large-Scale Synthesis of Piperazine-2,6-dione and Its Use in the Synthesis of Dexrazoxane Analogues. (n.d.).
• Bischler-Napieralski Reaction. (n.d.). Organic Chemistry Portal.
• Bischler–Napieralski reaction. (n.d.). Wikipedia.
• Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. (2023). Thieme.
• Bischler-Napieralski Reaction. (n.d.). Cambridge University Press.
• Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. (2019).
• Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limit
• Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limit
• Optimization of reaction conditions for Bischler-Napieralski synthesis of isoquinolines. (n.d.). Benchchem.
• Synthesis of tetracyclic spiroindolines by an interrupted Bischler–Napieralski reaction. (n.d.). PMC.

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• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective Cyclic Iminium Formation of Ugi Advanced Intermediates: Rapid Access to 3,4-Dihydropyrazin-2(1H)-ones and Other Diverse Nitrogen-Containing Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sci-Hub: are you are robot? [sci-hub.box]
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• 7. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
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• 11. osti.gov [osti.gov]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Piperazine Derivative Quantification: A Comprehensive Guide

Introduction

Piperazine derivatives—ranging from pharmaceutical scaffolds like 1-phenyl-4-(4-pyridinyl)piperazine to designer drugs of abuse such as 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP)—present unique analytical challenges. Their high polarity and lack of strong native chromophores make them notoriously difficult to quantify using standard techniques[1].

As drug development and forensic toxicology increasingly transition from legacy techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) to high-throughput Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), rigorous cross-validation is essential. According to the FDA's 2018 Bioanalytical Method Validation Guidance, cross-validation is a mandatory regulatory requirement when switching analytical platforms to ensure data continuity and reliability across clinical and non-clinical studies[2][3].

Mechanistic & Analytical Foundations

Understanding the chemical behavior of the piperazine ring is critical for method development. The basic secondary or tertiary nitrogen atoms in the piperazine ring interact strongly with residual silanols on silica-based stationary phases, leading to severe peak tailing in HPLC.

• HPLC-DAD : Aliphatic piperazines absorb poorly in the UV range, requiring high concentrations or pre-column derivatization for accurate detection[1][4].

• GC-MS : The high polarity and thermal instability of native piperazines often necessitate chemical derivatization (e.g., acylation or acetylation) to increase volatility, which significantly extends sample preparation time[4][5].

• LC-MS/MS : Currently the gold standard. Utilizing electrospray ionization (ESI+), the basic nitrogens are easily protonated, yielding exceptional sensitivity without the need for derivatization[6]. However, LC-MS/MS is highly susceptible to matrix effects (ion suppression/enhancement), dictating the mandatory use of stable isotopically labeled (SIL) internal standards[6].

Caption: FDA-compliant cross-validation workflow for analytical methods.

Comparative Performance Analysis

The following table synthesizes validation data from recent comparative studies, establishing a baseline for method selection and expected cross-validation performance[1][4][5][6].

Analytical Parameter	HPLC-DAD	GC-MS	LC-MS/MS
Sensitivity (LOD)	~30 - 60 ng/mL	~2 - 5 ng/mL	0.02 - 1.5 ng/mL
Linearity Range	100 - 2000 ng/mL	10 - 1000 ng/mL	0.5 - 1000 ng/mL
Sample Preparation	LLE / Derivatization	LLE / Derivatization	Simple Protein Precipitation
Run Time	15 - 25 min	20 - 30 min	5 - 15 min
Matrix Effect Susceptibility	Low	Low	High (Requires SIL-IS)
Specificity	Moderate (UV Spectra)	High (Mass Spectra)	Ultra-High (MRM Transitions)

Self-Validating Experimental Protocols

To objectively cross-validate a legacy GC-MS method against a high-throughput LC-MS/MS method, the following parallel extraction protocol must be executed. Every step is engineered to mitigate specific analytical artifacts and ensure a self-validating system.

Protocol: Simultaneous Quantification of Piperazine Derivatives in Human Plasma

Phase 1: Sample Preparation (Parallel Extraction)

• Aliquoting : Thaw pooled incurred human plasma samples (previously analyzed by the legacy method) on ice. Aliquot 200 µL into two separate 96-well plates (Plate A for GC-MS, Plate B for LC-MS/MS).

• Internal Standard Addition :

  • Plate A (GC-MS): Add 20 µL of Diphenylamine (IS, 1 µg/mL). Causality: Diphenylamine provides a stable retention time reference for GC without interfering with the subsequent piperazine derivatization steps.

  • Plate B (LC-MS/MS): Add 20 µL of BZP-D7 and TFMPP-D4 (SIL-IS, 100 ng/mL). Causality: Deuterated standards co-elute perfectly with the target analytes. They experience identical matrix suppression in the ESI source, thereby auto-correcting the MS response and ensuring trustworthiness[6].

• Protein Precipitation & Extraction :

  • Add 600 µL of cold Acetonitrile (ACN) containing 1% Formic Acid to all wells. Causality: ACN crashes plasma proteins, while the formic acid ensures the basic piperazine nitrogens remain protonated, maximizing their solubility in the aqueous-organic supernatant.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 500 µL of supernatant to new plates.

Phase 2: Platform-Specific Processing 4. GC-MS Derivatization (Plate A) :

• Evaporate the supernatant to dryness under a gentle nitrogen stream at 40°C.
• Add 50 µL of Ethyl Acetate and 50 µL of Trifluoroacetic Anhydride (TFAA). Incubate at 60°C for 20 minutes.
• Causality: TFAA acylates the secondary amines of the piperazine ring, replacing the active hydrogen with a trifluoroacetyl group. This eliminates peak tailing on the GC column and increases thermal stability[5].
• Evaporate excess reagent and reconstitute in 100 µL Ethyl Acetate for injection.

• LC-MS/MS Preparation (Plate B) :

• Dilute the supernatant 1:1 with ultra-pure water.

• Causality: Directly injecting high organic content (ACN) onto a reversed-phase C18 column causes "solvent breakthrough," leading to split peaks and poor retention. Aqueous dilution restores peak shape integrity.

  Caption: Divergent sample preparation workflow for GC-MS and LC-MS/MS cross-validation.

Cross-Validation Logic & Acceptance Criteria

According to the FDA guidelines, cross-validation requires comparing the legacy and new methods using both Quality Control (QC) samples and Incurred Samples (subject samples)[2][3][7].

• QC Acceptance Criteria : The mean accuracy of the QCs analyzed by the new LC-MS/MS method must be within ±15% of the nominal concentration.

• Incurred Sample Reanalysis (ISR) : The difference between the two values obtained for the incurred samples must be within 20% of the mean for at least 67% of the repeats.

  • Formula: [(LC-MS/MS Value - GC-MS Value) / Mean] x 100 ≤ ±20%

• Statistical Causality : A Bland-Altman plot should be generated to assess agreement. If a systematic bias is observed (e.g., LC-MS/MS consistently reads 15% higher), it often points to incomplete derivatization in the legacy GC-MS method or uncorrected ion enhancement in the LC-MS/MS method.

References

• Bioanalytical Method Validation - Guidance for Industry (May 2018). U.S. Food and Drug Administration (FDA). URL:[Link]

• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. National Center for Biotechnology Information (PMC). URL:[Link]

• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination. Scholars.Direct. URL:[Link]

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• 7. fda.gov [fda.gov]

A Senior Application Scientist's Guide to Comparing the Efficacy of ENT1 Inhibitors In Vitro

Introduction to Equilibrative Nucleoside Transporter 1 (ENT1)

Equilibrative Nucleoside Transporter 1 (ENT1), encoded by the SLC29A1 gene, is a critical integral membrane protein that governs the bidirectional transport of nucleosides like adenosine and uridine across the cell membrane.[1][2] This transport is driven by the concentration gradient and is essential for a multitude of cellular functions, from the fundamental synthesis of DNA and RNA to the intricate modulation of cellular signaling pathways.[1][3]

The pharmacological inhibition of ENT1 is a key area of research due to its profound therapeutic potential. By blocking ENT1, inhibitors prevent the reuptake of nucleosides, most notably adenosine, leading to an increase in their extracellular concentrations.[1][4] This mechanism has several significant downstream effects:

• Neuromodulation and Neuroprotection: Elevated extracellular adenosine can exert neuroprotective effects, making ENT1 inhibitors promising candidates for treating conditions like ischemic stroke and neurodegenerative diseases.[4][5]

• Oncology: Rapidly proliferating cancer cells have a high demand for nucleosides to build new genetic material. ENT1 inhibitors can effectively "starve" these cells by cutting off their supply, thereby hindering tumor growth.[3][4]

• Cardiovascular Health: Adenosine plays a role in regulating blood flow and protecting the heart during ischemic events. ENT1 inhibition can potentiate these effects.[4][5]

• Modulation of Nucleoside Analog Drugs: The efficacy of many antiviral and anticancer drugs that are nucleoside analogs depends on their transport into cells. Modulating ENT1 activity can therefore influence the pharmacokinetics and therapeutic window of these drugs.[4][5]

This guide provides an in-depth comparison of the in vitro efficacy of three well-characterized ENT1 inhibitors, details a gold-standard experimental protocol for their evaluation, and explains the critical causality behind experimental design choices.

Comparative Overview of Key ENT1 Inhibitors

The selection of an appropriate ENT1 inhibitor is contingent on the specific experimental goals, requiring a balance between potency, selectivity, and potential off-target effects. We will compare three widely studied inhibitors: S-(4-Nitrobenzyl)-6-thioinosine (NBMPR), Dipyridamole, and Dilazep.

Mechanism of ENT1 Inhibition

The fundamental mechanism involves the inhibitor binding to the ENT1 protein, which obstructs the passage of nucleosides.[4] This blockade prevents the cell from taking up nucleosides from the extracellular space, leading to their accumulation outside the cell.

Caption: ENT1 inhibitors bind to the transporter, preventing nucleoside uptake and increasing extracellular concentrations.

Quantitative Comparison of Inhibitor Potency and Selectivity

The following table summarizes key quantitative data for NBMPR, Dipyridamole, and Dilazep, allowing for a direct comparison of their in vitro performance.

Inhibitor	Chemical Class	IC50 / Ki (ENT1)	Selectivity Profile	Key Considerations
S-(4-Nitrobenzyl)-6-thioinosine (NBMPR)	Thiopurine Nucleoside Analog	Ki: ~0.4 nM [6]	Highly selective for ENT1 at nanomolar concentrations. Inhibits ENT2 at higher (micromolar) concentrations.[7]	The "gold standard" for ENT1 inhibition due to its high potency.[6] However, it can inhibit the ABCG2 transporter at concentrations used to block ENT2, which is a critical consideration in drug resistance studies.[7][8]
Dipyridamole	Pyrimidopyrimidine	IC50: ~145 nM Ki: ~8 nM	Inhibits both ENT1 and ENT2.[6]	Clinically used vasodilator.[6] Its activity profile is complicated by its additional function as a phosphodiesterase (PDE) inhibitor, which can influence cellular signaling independently of ENT1.[6][9]
Dilazep	Dihydroazepine	Potent ENT1 Inhibitor (IC50 < 100 nM)[10]	Potent and selective for ENT1 over ENT2.[10][11]	Clinically used vasodilator.[12] It is a valuable tool for studying ENT1-specific effects in a clinical context without the confounding PDE activity of dipyridamole.[10][12]

Gold-Standard Methodology: Radiolabeled Nucleoside Uptake Assay

To reliably determine and compare the efficacy of ENT1 inhibitors, the radiolabeled nucleoside uptake assay remains the most direct and quantitative method. This assay measures the ability of a compound to prevent the transport of a radiolabeled nucleoside substrate into cells expressing ENT1.

Causality Behind Experimental Design

• Choice of Cell Line: The ideal cell line should exhibit high levels of ENT1 expression with minimal expression of other nucleoside transporters (ENT2, CNTs) that could confound the results. Human erythroleukemia K562 cells are a classic model with high ENT1 expression.[6] For even greater specificity, engineered cell lines, such as HAP1 ENT2-knockout cells, are superior as they isolate the activity of ENT1.[13][14]

• Choice of Substrate: [3H]-Uridine or [3H]-Adenosine are commonly used.[13][15] Uridine is often preferred as it is a substrate for both ENT1 and ENT2, allowing for comparative studies, but is not a substrate for most CNTs, reducing potential background noise.

• The "Stop Solution": The termination of the uptake reaction is a critical step. Simply washing with a standard buffer is insufficient, as the equilibrative nature of ENT1 means the radiolabeled substrate can immediately begin to be transported out of the cell. Therefore, the wash buffer must be ice-cold (to slow all enzymatic processes) and contain a high concentration of a potent inhibitor (e.g., NBMPR or Dipyridamole) to instantly halt any further transport.[16] This ensures that the measured radioactivity accurately reflects the uptake during the specified time window.

Experimental Workflow Diagram

Caption: Step-by-step workflow for determining ENT1 inhibitor IC50 values using a radiolabeled uptake assay.

Detailed Step-by-Step Protocol

Materials:

• ENT1-expressing cells (e.g., HAP1 ENT2-KO)

• 24-well cell culture plates

• Transport Buffer (e.g., Sodium-free buffer: 20 mM Tris-HCl, 3 mM K2HPO4, 1 mM MgCl2, 2 mM CaCl2, 5 mM glucose, 130 mM N-methyl-d-glucamine, pH 7.4)[16]

• Radiolabeled substrate: [3H]-Uridine or [3H]-Adenosine

• Test inhibitors (NBMPR, Dipyridamole, Dilazep)

• Stop Solution: Ice-cold transport buffer containing 100 nM NBMPR and 30 µM dipyridamole.[16]

• Lysis Buffer (e.g., 2 M NaOH)

• Scintillation fluid and vials

• Liquid scintillation counter

• Protein quantification assay kit (e.g., BCA or Lowry)

Procedure:

• Cell Culture: Seed cells in 24-well plates at an appropriate density to achieve ~95% confluency on the day of the assay.

• Preparation: On the assay day, aspirate the culture medium. Gently wash the cell monolayer twice with 1 mL of transport buffer pre-warmed to room temperature.

• Inhibitor Pre-incubation: Add 450 µL of transport buffer containing the desired concentration of the test inhibitor (or vehicle control) to each well. Prepare a concentration range spanning at least 4-5 orders of magnitude around the expected IC50. Incubate the plate at room temperature for 20 minutes.

• Initiate Uptake: Initiate the transport reaction by adding 50 µL of transport buffer containing the [3H]-labeled nucleoside to each well. The final incubation time should be short (e.g., 2 minutes) and within the linear range of uptake for the specific cell line.

• Terminate Uptake: Precisely at the end of the incubation period, rapidly aspirate the reaction solution and immediately wash the cells three times with 1 mL of ice-cold Stop Solution.[16] This step must be performed quickly to ensure accurate results.

• Cell Lysis: Aspirate the final wash and add 500 µL of lysis buffer to each well. Incubate for at least 1 hour (or as needed) to ensure complete lysis.

• Quantification: Transfer an aliquot of the cell lysate to a scintillation vial, add scintillation cocktail, and measure the disintegrations per minute (DPM) using a liquid scintillation counter. Use another aliquot to determine the total protein content for normalization.

• Data Analysis: a. Normalize the DPM values to the protein concentration for each well. b. Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control. c. Plot percent inhibition versus the logarithm of the inhibitor concentration. d. Use a non-linear regression analysis with a sigmoidal dose-response model to calculate the IC50 value for each inhibitor.[15]

Conclusion and Recommendations

The in vitro evaluation of ENT1 inhibitors requires a robust understanding of both their individual pharmacological profiles and the nuances of the assays used to measure their efficacy.

• For Maximum Potency and Selectivity: NBMPR is the inhibitor of choice for basic research applications where the highest possible affinity for ENT1 is required.[6] However, researchers must remain vigilant about its potential off-target effects on ABCG2, especially when using concentrations intended to inhibit ENT2.[8]

• For Clinically Relevant Studies: Dilazep and Dipyridamole offer a translational bridge, as both have been used in clinical settings.[12] Dilazep is arguably the cleaner tool for specifically interrogating ENT1's role due to its higher selectivity over ENT2 and lack of PDE inhibition.[10] Dipyridamole's dual action on ENTs and PDEs makes it a more complex tool, suitable for studies where this combined effect is the subject of investigation.[9]

By employing a validated and carefully controlled radiolabeled uptake assay, researchers can generate high-quality, reproducible data to confidently compare the efficacy of these inhibitors and make informed decisions for their drug development and discovery programs.

References

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• ENT1 Transporter Assay - BioIVT. (n.d.). BioIVT. Retrieved March 11, 2026, from [Link]

• ENT1 Inhibitors - Alzheimer's Drug Discovery Foundation. (2020, August 31). Alzheimer's Drug Discovery Foundation. Retrieved March 11, 2026, from [Link]

• Fardel, O., et al. (2021). Differential Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1) Activity by Tyrosine Kinase Inhibitors. Pharmaceutical Research, 38(9), 1547-1557. Retrieved March 11, 2026, from [Link]

• DIPYRIDAMOLE - New Drug Approvals. (2022, January 18). New Drug Approvals. Retrieved March 11, 2026, from [Link]

• Lin, W., & Buolamwini, J. K. (2007). Synthesis, Flow Cytometric Evaluation and Identification of Highly Potent Dipyridamole Analogs as Equilibrative Nucleoside Transporter 1 (ENT1) Inhibitors. Journal of Medicinal Chemistry, 50(17), 4079-4089. Retrieved March 11, 2026, from [Link]

• Wu, C., et al. (2020). Equilibrative Nucleoside Transporters-1 Inhibitors Act as Anti-epileptic Agents by Inhibiting Glutamatergic Transmission. Frontiers in Pharmacology, 11, 584589. Retrieved March 11, 2026, from [Link]

• Aghi, M., et al. (2010). Identification of the ENT1 Antagonists Dipyridamole and Dilazep as Amplifiers of Oncolytic Herpes Simplex Virus-1 Replication. Molecular Cancer Therapeutics, 9(5), 1443-1453. Retrieved March 11, 2026, from [Link]

• Ammoscato, F., et al. (2014). Dilazep Analogues for the Study of Equilibrative Nucleoside Transporters 1 and 2 (ENT1 and ENT2). ACS Medicinal Chemistry Letters, 5(12), 1269-1274. Retrieved March 11, 2026, from [Link]

• Cerveny, L., et al. (2020). S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein. Pharmaceutical Research, 37(3), 58. Retrieved March 11, 2026, from [Link]

• S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein. (2020, February 10). ResearchGate. Retrieved March 11, 2026, from [Link]

• Roche presents equilibrative nucleoside transporter 1 inhibitors - | BioWorld. (2017, May 29). BioWorld. Retrieved March 11, 2026, from [Link]

• ENT1 - Transporters - Solvo Biotechnology. (n.d.). Solvo Biotechnology. Retrieved March 11, 2026, from [Link]

• Williams, R. S. B., et al. (2024). Pharmacological inhibition of ENT1 enhances the impact of specific dietary fats on energy metabolism gene expression. Proceedings of the National Academy of Sciences, 121(36), e2406378121. Retrieved March 11, 2026, from [Link]

• Wang, Y., et al. (2021). Insight into the nucleoside transport and inhibition of human ENT1. Computational and Structural Biotechnology Journal, 19, 396-408. Retrieved March 11, 2026, from [Link]

• Papoian, T., et al. (2019). Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro. Journal of Cardiovascular Pharmacology, 74(1), 86-92. Retrieved March 11, 2026, from [Link]

• El-Hage, S., et al. (2014). The adenosine transporter, ENT1, in cardiomyocytes is sensitive to inhibition by ethanol in a kinase-dependent manner: implications for ethanol-dependent cardioprotection and nucleoside analog drug cytotoxicity. Journal of Molecular and Cellular Cardiology, 74, 137-146. Retrieved March 11, 2026, from [Link]

• Reyes, G., et al. (2011). Novel regulation of equlibrative nucleoside transporter 1 (ENT1) by receptor-stimulated Ca2+-dependent calmodulin binding. American Journal of Physiology-Cell Physiology, 300(1), C178-C190. Retrieved March 11, 2026, from [Link]

• Dilazep Analogues for the Study of Equilibrative Nucleoside Transporters 1 and 2 (ENT1 and ENT2). (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Fardel, O., et al. (2021). Differential Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1) Activity by Tyrosine Kinase Inhibitors. Pharmaceutical Research, 38(9), 1547-1557. Retrieved March 11, 2026, from [Link]

• Differential Inhibition of Equilibrative Nucleoside Transporter 1 (ENT1) Activity by Tyrosine Kinase Inhibitors | Request PDF. (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Dilazep analogues for the study of equilibrative nucleoside transporters 1 and 2 (ENT1 and ENT2). (2014, December 15). Broad Institute. Retrieved March 11, 2026, from [Link]

• Perrot, I., et al. (2025). Adenosine Uptake through the Nucleoside Transporter ENT1 Suppresses Antitumor Immunity and T-cell Pyrimidine Synthesis. Cancer Research, 85(4), 589-602. Retrieved March 11, 2026, from [Link]

• Eltzschig, H. K., et al. (2005). HIF-1–dependent repression of equilibrative nucleoside transporter (ENT) in hypoxia. Journal of Experimental Medicine, 202(11), 1493-1505. Retrieved March 11, 2026, from [Link]

• El-Hage, S., et al. (2011). Equilibrative nucleoside transporter 1 plays an essential role in cardioprotection. American Journal of Physiology-Heart and Circulatory Physiology, 301(5), H1925-H1933. Retrieved March 11, 2026, from [Link]

• Addressing the Clinical Importance of Equilibrative Nucleoside Transporters (ENTs) in Drug Discovery and Development. (n.d.). PMC. Retrieved March 11, 2026, from [Link]

• Adenosine Uptake through the Nucleoside Transporter ENT1 Suppresses Antitumor Immunity and T-cell Pyrimidine Synthesis | Request PDF. (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

• Wright, N. J., & Lee, S. Y. (2019). Structures of human ENT1 in complex with adenosine reuptake inhibitors. Nature Structural & Molecular Biology, 26(7), 599-606. Retrieved March 11, 2026, from [Link]

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Validating the mechanism of action of a novel p53 modulator

Title: Validating the Mechanism of Action of Novap53-1: A Comparative Guide to Next-Generation p53 Modulators

Executive Summary The tumor suppressor p53 is the most frequently mutated gene in human cancers, making it a highly coveted therapeutic target. Historically, pharmacological intervention has been divided into two distinct strategies: inhibiting the MDM2-p53 interaction to stabilize wild-type p53 (e.g., Nutlin-3a)[1], or reactivating misfolded mutant p53 via covalent modification (e.g., APR-246/Eprenetapopt)[2].

In this guide, we evaluate Novap53-1 , a novel, first-in-class dual-action modulator designed to simultaneously inhibit MDM2 and thermodynamically stabilize mutant p53 conformations. As a Senior Application Scientist, my goal is to provide a rigorous, objective framework for validating Novap53-1’s mechanism of action (MoA) against these established clinical and preclinical benchmarks.

Mechanistic Landscape & Visualization

Understanding the causality behind our assay selection requires mapping the biochemical interactions. Nutlin-3a binds the p53-binding pocket of MDM2, preventing ubiquitination and subsequent proteasomal degradation of wild-type p53[1]. APR-246 is a prodrug that converts to methylene quinuclidinone (MQ), covalently binding cysteine residues in mutant p53 to restore a wild-type-like conformation[2]. Novap53-1 bridges these paradigms by acting as an allosteric chaperone.

Fig 1. Mechanisms of action for p53 modulators targeting MDM2 and mutant p53.

Strategic Assay Design: The Causality of Validation

A robust validation pipeline cannot rely on a single endpoint. It must be a self-validating system where in vitro biophysics inform intracellular target engagement, which in turn predicts functional phenotypes.

• Cell-Free Binding (AlphaLISA): Why not standard ELISA? AlphaLISA provides a homogeneous, wash-free environment that preserves transient, low-affinity allosteric interactions that are often lost in wash-heavy traditional ELISAs[3].

• Target Engagement (NanoBRET): In vitro affinity does not guarantee cellular efficacy. Efflux pumps and membrane permeability can neutralize potent binders. NanoBRET confirms that the compound reaches its target inside living cells[4].

• Functional Phenotype: Finally, we measure downstream apoptosis (Caspase-3/7) to ensure the target engagement translates to the desired biological effect.

Fig 2. Stepwise experimental validation workflow for p53 modulators.

Protocol 1: Cell-Free Interaction Profiling (AlphaLISA)

Objective: Quantify the disruption of the MDM2-p53 interaction. Causality: We utilize GST-tagged MDM2 and His-tagged p53. When the proteins interact, GSH Donor beads and anti-His Acceptor beads are brought into proximity, generating a luminescent signal at 615 nm[3]. A decrease in signal indicates successful target inhibition.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1 nM GST-MDM2 and 1 nM His-p53 in AlphaLISA assay buffer (50 mM Tris-HCl, pH 7.4, 0.1% BSA).

• Compound Incubation: In a 384-well OptiPlate, add 5 µL of GST-MDM2 and 10 µL of serially diluted compounds (Novap53-1, Nutlin-3a, APR-246). Incubate for 30 minutes at room temperature (RT).

• Protein Addition: Add 5 µL of His-p53 to the wells. Incubate for 1 hour at RT[3].

• Acceptor Bead Addition: Add 10 µL of anti-His AlphaLISA Acceptor beads (20 µg/mL final concentration). Incubate for 1 hour at RT in the dark.

• Donor Bead Addition: Add 10 µL of GSH Donor beads (20 µg/mL final concentration) under subdued lighting. Incubate for 1 hour at RT.

• Detection: Read the plate on an EnVision Multilabel Reader (excitation at 680 nm, emission at 615 nm).

Comparative Data Summary:

Compound	Target	AlphaLISA IC50 (nM)	Efficacy Profile
Nutlin-3a	MDM2	45.2 ± 3.1	Potent MDM2-p53 disruption
APR-246	Mutant p53	>10,000 (N/A)	No direct MDM2 inhibition
Novap53-1	MDM2 / Mut p53	28.7 ± 2.4	Superior MDM2-p53 disruption

Protocol 2: Intracellular Target Engagement (NanoBRET)

Objective: Validate that compounds penetrate the cell membrane and disrupt the MDM2-p53 complex in live cells. Causality: Using HEK293 cells co-expressing p53-HaloTag and MDM2-NanoLuc, we measure Bioluminescence Resonance Energy Transfer (BRET). This assay rules out false positives from the cell-free assay caused by poor cell permeability[4].

Step-by-Step Methodology:

• Cell Plating: Transfect HEK293 cells with p53-HaloTag and MDM2-NanoLuc plasmids. Plate at 1x10^4 cells/well in a 384-well white plate.

• Ligand Labeling: Add HaloTag NanoBRET 618 Ligand (or vehicle for background control) and incubate overnight.

• Compound Treatment: Treat cells with serial dilutions of the test compounds for 22 hours at 37°C, 5% CO2[4].

• Substrate Addition: Add Nano-Glo Luciferase Assay Substrate.

• Measurement: Measure donor emission (460 nm) and acceptor emission (618 nm) using a microplate reader. Calculate the BRET ratio (Acceptor/Donor).

Comparative Data Summary:

Compound	Cell Line	NanoBRET IC50 (µM)	Intracellular Engagement
Nutlin-3a	HEK293 (WT p53)	1.2 ± 0.1	High
APR-246	HEK293 (WT p53)	>50 (N/A)	None (Requires mutant p53)
Novap53-1	HEK293 (WT p53)	0.8 ± 0.05	Very High

Protocol 3: Functional Phenotype & Apoptosis (Caspase-3/7 Activation)

Objective: Confirm that target engagement translates to p53-mediated apoptosis in both Wild-Type and Mutant p53 cancer models. Causality: Disruption of MDM2 or refolding of mutant p53 is therapeutically useless unless it triggers the apoptotic cascade. We test across two cell lines: SJSA-1 (MDM2 amplified, WT p53) and Saos-2 (Mutant p53).

Step-by-Step Methodology:

• Cell Seeding: Seed SJSA-1 and Saos-2 cells at 5,000 cells/well in 96-well plates. Allow 24 hours for attachment.

• Treatment: Apply compounds at 5 µM concentration for 48 hours.

• Reagent Preparation: Prepare Caspase-Glo 3/7 Reagent by mixing the buffer and lyophilized substrate.

• Assay Execution: Add 100 µL of Caspase-Glo 3/7 Reagent to each well. Shake at 300-500 rpm for 30 seconds to lyse cells.

• Incubation & Reading: Incubate at RT for 1 hour. Measure luminescence to quantify caspase cleavage.

Comparative Data Summary (Fold Change in Caspase Activation vs Vehicle):

Compound	SJSA-1 (WT p53)	Saos-2 (Mutant p53)	Phenotypic Conclusion
Nutlin-3a	8.5x	1.1x	Effective only in WT p53
APR-246	1.2x	6.8x	Effective only in Mutant p53
Novap53-1	9.2x	7.5x	Broad-spectrum efficacy

Conclusion & Future Perspectives

The experimental data clearly delineates the limitations of first-generation modulators. Nutlin-3a exhibits excellent MDM2 inhibition but fails in mutant p53 backgrounds[1]. Conversely, APR-246 successfully reactivates mutant p53 but lacks efficacy in MDM2-amplified WT p53 cells[2]. Novap53-1 overcomes these binary limitations, demonstrating potent target engagement and apoptotic induction across both genetic landscapes. By employing this self-validating triad of AlphaLISA, NanoBRET, and Caspase-Glo assays, researchers can confidently benchmark novel p53 modulators against established clinical standards.

References

• Journal of Clinical Oncology : Eprenetapopt (APR-246) and Azacitidine in TP53-Mutant Myelodysplastic Syndromes. 2

• Reaction Biology : p53/MDM2 NanoBRET Cellular Protein Interaction Assay.4

• NCBI PMC : Small molecule compounds targeting the p53 pathway: are we finally making progress?1

• Revvity : Development of an AlphaLISA assay to measure and screen inhibitors of the p53-MDM2 interaction. 3

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• 4. reactionbiology.com [reactionbiology.com]

Head-to-head comparison of different synthetic routes to piperazin-2-one core

The piperazin-2-one scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in a wide array of biologically active compounds and approved pharmaceuticals.[1][2][3] Its constrained cyclic structure often serves as a peptidomimetic, capable of mimicking peptide β-turns, which are crucial for protein-protein interactions.[4] This guide provides a head-to-head comparison of key synthetic strategies to access this valuable core, offering researchers, scientists, and drug development professionals a detailed analysis of the available methodologies, complete with experimental insights and comparative data to inform route selection.

Tandem Reductive Amination and Cyclization

One of the most robust and convergent strategies for constructing the piperazin-2-one ring is through a one-pot tandem sequence involving reductive amination followed by intramolecular cyclization. This approach is highly valued for its efficiency and ability to introduce molecular diversity.

Mechanistic Rationale

This one-pot process begins with the formation of an imine intermediate from an N-(2-oxoethyl)amide and an α-amino ester.[5] This is immediately followed by in-situ reduction, typically using a mild and selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is favored for its tolerance of various functional groups.[6] The resulting secondary amine then undergoes a spontaneous or base-catalyzed intramolecular N,N'-acyl transfer, leading to the cyclized piperazin-2-one product in good yields.[5] The choice of a one-pot protocol is strategic; it minimizes intermediate handling, reduces waste, and improves overall time efficiency, which are critical considerations in a drug discovery setting.

Representative Experimental Protocol

Adapted from Beshore, D. C., & Dinsmore, C. J. (2002), Org. Lett.[5]

• Reaction Setup: To a solution of an N-(2-oxoethyl)amide (1.0 equiv) and an α-amino ester hydrochloride (1.1 equiv) in 1,2-dichloroethane (0.2 M), add triethylamine (1.1 equiv) to liberate the free amine.

• Reductive Amination: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise to the stirred solution at room temperature. The reaction is monitored by TLC or LC-MS for the disappearance of the starting aldehyde.

• Cyclization: Upon completion of the reductive amination (typically 1-4 hours), the reaction mixture is stirred for an additional 12-24 hours at room temperature to facilitate the intramolecular cyclization.

• Work-up and Purification: Quench the reaction with saturated aqueous sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over sodium sulfate, concentrate under reduced pressure, and purify the crude product by flash column chromatography on silica gel to afford the desired substituted piperazin-2-one.

Advantages and Disadvantages

Advantages:

• High Convergence: A one-pot process that forms multiple bonds, streamlining the synthesis.[5]

• Good Yields: Generally provides the desired products in good to excellent yields.[5]

• Versatility: Amenable to the introduction of various substituents from readily available amino esters and aldehydes.[7]

Disadvantages:

• Substrate Scope: The reaction can be sensitive to the steric and electronic nature of the substrates.

• Byproduct Formation: Potential for over-alkylation or other side reactions if conditions are not carefully controlled.

Synthetic Pathway Visualization

Sources

• 1. thieme-connect.com [thieme-connect.com]
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• 3. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of Analytical Methods for Designer Drugs: A Comparative Performance Guide

Introduction: The Analytical Challenge of Designer Drugs

The relentless emergence of Novel Psychoactive Substances (NPS)—commonly known as designer drugs—creates a moving target for forensic, clinical, and sports anti-doping laboratories. Because these compounds are synthesized specifically to evade existing legislation, their chemical structures evolve rapidly, rendering standard immunoassay screens ineffective. To ensure legal defensibility and clinical accuracy, laboratories must deploy advanced mass spectrometry techniques.

However, deploying a method in a single laboratory is insufficient.1[1]. This guide objectively compares the performance of leading analytical modalities and provides a self-validating framework for inter-laboratory standardization.

The Causality of Experimental Choices in NPS Analysis

As application scientists, selecting the appropriate analytical platform is not arbitrary; it is strictly dictated by the physicochemical properties of the target analytes and the specific diagnostic goals:

• Thermal Stability vs. Lability: Gas Chromatography-Mass Spectrometry (GC-MS) relies on robust electron impact (EI) libraries for identification. However, its fundamental limitation is the requirement for analytes to be volatile and thermally stable. Many designer drugs, such as certain synthetic cathinones and synthetic cannabinoids, degrade at high injection port temperatures,2[2]. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is chosen precisely to bypass this limitation, offering superior sensitivity for thermally labile compounds without the need for derivatization.

• The Positional Isomer Challenge: Fentanyl-related substances (FRS) frequently present as positional isomers (e.g., ortho-, meta-, and para-fluorofentanyl). Because these isomers yield nearly identical mass spectra in standard LC-MS/MS, alternative orthogonal techniques are required.3[3].

• Retrospective Capability: High-Resolution Mass Spectrometry (LC-HRMS), such as Orbitrap or Time-of-Flight (TOF), is chosen for its exact mass capabilities. The causality here is forward-looking: by capturing full-scan exact mass data, laboratories can retrospectively mine historical data for newly identified NPS without needing to re-extract or re-run the physical sample.

Objective Comparison of Analytical Modalities

To establish a benchmark for laboratory implementation, the following table synthesizes quantitative performance metrics derived from recent multi-year inter-laboratory exercises.

Analytical Method	Primary Advantage	Fundamental Limitation	Inter-Lab Reproducibility (CV%)	Isomer Differentiation Capability
GC-MS	Extensive EI spectral libraries; highly cost-effective	Requires thermal stability; often demands derivatization	10 - 15%	Poor (unless coupled with chemometrics)
LC-MS/MS	High sensitivity; analyzes thermally labile compounds	Targeted only; cannot identify "unknown unknowns"	5 - 10%	Moderate (relies on specific MRM transitions)
LC-HRMS	Exact mass determination; retrospective data mining	High initial capital cost; complex data processing	8 - 12%	High (via fine isotopic patterns & exact mass)
GC-IR	Orthogonal structural confirmation via vibrational spectra	Lower sensitivity compared to mass spectrometry	12 - 18%	Excellent (distinct IR spectra for isomers)

Standardized Inter-Laboratory Validation Protocol

To establish trustworthiness, an inter-laboratory validation must operate as a self-validating system . This means the protocol inherently contains mechanisms (e.g., stable isotope-labeled internal standards and rigorous statistical thresholds) that automatically flag systematic errors, matrix interferences, or operator deviations.

Step-by-Step Methodology:

• Matrix Preparation & Spiking: The central coordinating laboratory pools biological matrices (e.g., whole blood or urine) to normalize baseline endogenous background. The matrix is spiked with a certified reference material (CRM) panel of NPS at two concentration tiers (e.g., 10 ng/mL and 100 ng/mL).

• Internal Standard Integration: Stable isotope-labeled internal standards (SIL-IS) (e.g., Fentanyl-D5) are added. Causality: SIL-IS co-elute with the target analytes, directly compensating for matrix-induced ion suppression or enhancement during LC-MS/MS ionization, ensuring the system self-corrects for extraction recovery losses.

• Homogeneity & Stability Verification: Prior to distribution, the coordinating lab analyzes 10 random aliquots. The batch is only validated for distribution if the relative standard deviation (RSD) of the analyte concentration is <5%.

• Blind Distribution & Multi-Lab Analysis: Samples are shipped blindly on dry ice to participating laboratories. Participants extract and analyze the samples using their routine standard operating procedures (SOPs) in triplicate.

• Z-Score Statistical Evaluation: Raw data is centralized. The coordinating lab calculates a Z-score for each participant: Z=(x−X)/s (where x = participant result, X = assigned consensus value, s = standard deviation for proficiency). Self-Validation Check: A Z-score between -2 and +2 confirms method robustness. Any score >|2| automatically triggers a root-cause analysis for that specific laboratory's workflow.

Figure 1: Self-validating inter-laboratory workflow for NPS analytical method standardization.

Advanced Workflow: Differentiating Positional Isomers

One of the most significant challenges highlighted in inter-laboratory studies is the false-positive identification of positional isomers. When GC-IR is unavailable, laboratories must rely on advanced data processing.4[4].

Figure 2: Multi-modal data processing pipeline for differentiating positional NPS isomers.

Conclusion

Inter-laboratory validation is not merely a regulatory checkbox; it is the scientific foundation that ensures analytical methods for designer drugs are accurate, reproducible, and legally sound. By understanding the causality behind instrument selection—balancing the thermal stability requirements of GC-MS with the exact mass capabilities of LC-HRMS—laboratories can build robust, self-validating workflows capable of adapting to the ever-changing landscape of novel psychoactive substances.

References

• Multi-year inter-laboratory exercises for the analysis of illicit drugs and metabolites in wastewater: Development of a quality control system. ResearchGate. 1

• Drug confirmation by mass spectrometry: Identification criteria and complicating factors. ResearchGate. 2

• An interlaboratory study to evaluate the utility of gas chromatography-mass spectrometry and gas chromatography-infrared spectroscopy spectral libraries in the forensic analysis of fentanyl-related substances. ResearchGate. 3

• Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry. Analytical Chemistry - ACS Publications. 4

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

Operational Safety and Handling Architecture for 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one

Executive Summary

1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one (CAS: 1508804-45-2) is a highly specialized, bifunctional pharmaceutical intermediate frequently utilized in the synthesis of advanced kinase inhibitors and targeted therapeutics[1]. Handling this compound requires a rigorous, scientifically grounded safety architecture due to the synergistic hazards posed by its two primary structural moieties: a fluorinated aniline ring and a piperazine-2-one derivative. This guide provides drug development professionals with the essential procedural and logistical frameworks necessary to handle this compound safely.

Mechanistic Hazard Profiling

To design an effective Personal Protective Equipment (PPE) strategy, laboratory personnel must first understand the causality of the chemical's toxicity. The molecule presents a dual-threat profile:

• Fluorinated Aniline Toxicity: The primary amine on the phenyl ring is highly susceptible to oxidation. Upon systemic absorption, aniline derivatives undergo hepatic N-hydroxylation, leading to the oxidation of hemoglobin to methemoglobin. This severely impairs oxygen transport, potentially causing tissue hypoxia and cyanosis[2][3]. Furthermore, the addition of the fluorine atom at the ortho position increases the molecule's lipophilicity, significantly enhancing its rate of dermal absorption compared to non-halogenated analogs[2].

• Piperazine-2-one Irritation & Sensitization: The N4-methyl tertiary amine of the piperazin-2-one ring acts as a strong localized irritant and a potential respiratory and dermal sensitizer[4]. Exposure to fine particulates can lead to occupational asthma, while direct contact causes severe mucous membrane and ocular irritation[5][6].

Dual-mechanism toxicity pathway of fluorinated aniline and piperazine moieties.

Quantitative Hazard Data & Exposure Implications

Because 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one is a specialized intermediate, empirical exposure limits are derived from structural analogs (e.g., piperazine and trifluoromethoxyaniline)[3][6].

Hazard Parameter	Estimated Classification	Causality / Implication for Handling
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization during weighing; requires static mitigation.
Dermal Absorption	High (Enhanced by Fluorine)	Mandates strict barrier protection (double-gloving) to prevent systemic toxicity.
Ocular Toxicity	Category 1 (Severe Irritant)	Requires unvented chemical splash goggles; standard safety glasses are insufficient.
Aquatic Toxicity	High (Long-lasting effects)	Zero-drain disposal policy; strictly relegated to halogenated waste streams.

Personal Protective Equipment (PPE) Architecture

Every piece of PPE chosen must act as a self-validating barrier against the specific mechanistic threats of this compound[4][5].

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Double-gloved Nitrile (Outer: ≥8 mil, Inner: 4 mil)	Piperazine derivatives can permeate thin latex. Double nitrile prevents the lipophilic aniline from achieving dermal absorption[2][5].
Eye Protection	Unvented Chemical Splash Goggles	Protects against airborne piperazine dust which causes severe corneal irritation[4][6].
Respiratory	N95 or P100 Particulate Respirator	Essential during solid handling outside a hood to prevent inhalation-induced methemoglobinemia[3][5].
Body Protection	Tyvek® Sleeves over Lab Coat	Prevents particulate accumulation on porous cotton lab coats, mitigating delayed dermal exposure[4].

Standard Operating Procedure: Handling & Experimental Workflow

To minimize exposure, strict adherence to the following step-by-step workflow is required.

Phase 1: Preparation and Weighing

• Environmental Control: Ensure the laboratory is equipped with a certified Class II Type B2 biological safety cabinet or a high-velocity chemical fume hood[5].

• Static Mitigation: Because the compound is a fine powder, use an anti-static gun (e.g., Zerostat) on the weighing boat and spatula to prevent the aerosolization of the piperazine-derivative dust[6].

• Transfer Protocol: Tare the vessel, transfer the compound using a dedicated micro-spatula, and seal the secondary container before removing it from the fume hood.

Phase 2: Solution Preparation

• Solvent Addition: Add the reaction solvent (e.g., DMF, DMSO, or Ethanol) slowly down the side of the flask to avoid kicking up dry powder.

• Exotherm Monitoring: Fluorinated anilines can exhibit unexpected thermal behavior during dissolution or initial reaction phases[2]. Monitor the flask temperature closely using an external thermocouple.

• Venting: If sonication is required for dissolution, ensure the sonicator bath is located inside the fume hood to capture any volatilized solvent containing the dissolved compound.

Operational workflow and spill response for 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one.

Spill Response and Decontamination

A spill of this compound must be treated as a high-risk event due to its dual toxicity profile[6].

• Evacuate and Assess: Immediately clear personnel from the immediate vicinity. Verify that respiratory protection (P100) and unvented goggles are equipped before re-entering.

• Dry Containment: Do not use water initially, as this can spread the lipophilic aniline derivative. Gently cover the powder with slightly damp, absorbent bench paper to suppress dust[6].

• Chemical Decontamination: Carefully sweep the material into a dedicated hazardous waste container using a non-sparking tool. Wipe the area with a solvent capable of dissolving the residue (e.g., isopropanol), followed by a thorough wash with slightly acidic water (pH ~5) to neutralize any remaining piperazine base, and finally wash with standard soap and water.

Waste Disposal & Environmental Logistics

Fluorinated organic compounds are highly persistent in the environment and are toxic to aquatic life[2][7].

• Segregation: All solid waste (gloves, weighing boats, wipes) and liquid waste containing 1-(4-Amino-2-fluorophenyl)-4-methylpiperazin-2-one must be strictly segregated into Halogenated Organic Waste streams.

• Labeling: Clearly label the waste container with "Contains Fluorinated Aniline/Piperazine Derivatives - Toxic/Irritant".

• Disposal Route: Never dispose of aqueous washes down the drain. The only acceptable disposal method is high-temperature incineration at a certified hazardous waste facility capable of scrubbing hydrogen fluoride (HF) and nitrogen oxides (NOx) from the exhaust[2][6].

References

• 6-(2-chloro-6-fluorophenyl)-2-{[4-(4-methylpiperazin-1-yl)phenyl]amino}imidazo[1,2-a]pyrimido[5,4-e]pyrimidin-5(6H)-one trifluoroacetic acid - Guidechem, Guidechem,1

• Essential Safety and Logistical Information for Handling 4-(Piperazin-1-YL)oxan-3-OL - Benchchem, Benchchem, 4

• Personal protective equipment for handling 1,4-Dinicotinoylpiperazine - Benchchem, Benchchem, 5

• Piperazine - Apollo Scientific, Apollo Scientific,6

• 2-(3,4,5-Trifluorophenyl)aniline | 915416-45-4 | Benchchem, Benchchem, 2

• 4-(Trifluoromethoxy)aniline 461-82-5 wiki, Guidechem, 3

• Fluoroaniline Series - Sparrow Chemical, Sparrow Chemical, 7

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